5-amino-1-phenyl-1H-pyridin-2-one hydrochloride

Core Science & Biosynthesis

An In-depth Technical Guide to 5-amino-1-phenyl-1H-pyridin-2-one Hydrochloride

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride, a pyridinone derivative with significant potential in medicinal chemistry. Drawing upon established principles of organic synthesis and the known bioactivities of analogous structures, this document outlines the chemical structure, proposed synthesis, predicted physicochemical properties, and potential therapeutic applications of this compound. Detailed experimental protocols and predictive spectroscopic data are provided to facilitate further research and development. This guide is intended to serve as a foundational resource for scientists engaged in the exploration of novel pyridinone-based therapeutic agents.

Introduction and Chemical Structure

The pyridin-2-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. A notable example is Pirfenidone (5-methyl-1-phenyl-2-(1H)-pyridone), one of the first drugs approved for the treatment of idiopathic pulmonary fibrosis (IPF)[1]. The introduction of an amino group at the 5-position of the 1-phenyl-1H-pyridin-2-one core, and its subsequent conversion to a hydrochloride salt, is anticipated to modulate the compound's physicochemical and pharmacological properties, potentially enhancing its solubility and bioavailability.

The chemical structure of the parent compound, 5-amino-1-phenyl-1H-pyridin-2-one, features a central pyridin-2-one ring, an amino group at the C5 position, and a phenyl group at the N1 position. The hydrochloride salt is formed by the protonation of the basic amino group.

Chemical Structure of 5-amino-1-phenyl-1H-pyridin-2-one Hydrochloride:

Proposed Synthesis of 5-amino-1-phenyl-1H-pyridin-2-one Hydrochloride

A plausible and efficient synthesis of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride can be conceptualized in a multi-step process, beginning with the nitration of a suitable pyridinone precursor, followed by N-arylation, and concluding with the reduction of the nitro group and salt formation. This proposed pathway leverages well-established synthetic transformations in heterocyclic chemistry.

Synthetic Workflow

Caption: Proposed synthetic workflow for 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride.

Step-by-Step Experimental Protocol

Step 1: N-Arylation of 5-Nitropyridin-2(1H)-one

The introduction of the phenyl group at the nitrogen atom of the pyridinone ring can be achieved via a copper-catalyzed Ullmann condensation or a palladium-catalyzed Buchwald-Hartwig amination[2][3]. The Ullmann condensation is a classic method for forming C-N bonds, often requiring high temperatures, while the Buchwald-Hartwig amination offers milder reaction conditions and broader substrate scope[2][4].

• Method A: Ullmann Condensation

  • To a stirred suspension of 5-nitropyridin-2(1H)-one (1.0 eq.), iodobenzene (1.2 eq.), copper(I) iodide (0.1 eq.), and potassium carbonate (2.0 eq.) in N,N-dimethylformamide (DMF), add L-proline (0.2 eq.).

  • Heat the reaction mixture at 110 °C for 12-24 hours under an inert atmosphere (e.g., nitrogen or argon).

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature, dilute with water, and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1-phenyl-5-nitro-1H-pyridin-2-one.

• Method B: Buchwald-Hartwig Amination

  • In a glovebox, combine 5-nitropyridin-2(1H)-one (1.0 eq.), bromobenzene (1.2 eq.), a palladium precatalyst such as Pd₂(dba)₃ (0.02 eq.), a suitable phosphine ligand like Xantphos (0.04 eq.), and a base such as cesium carbonate (1.5 eq.) in a dry, sealable reaction vessel.

  • Add dry toluene as the solvent.

  • Seal the vessel and heat the reaction mixture at 100 °C for 8-16 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by column chromatography to yield 1-phenyl-5-nitro-1H-pyridin-2-one.

Step 2: Reduction of the Nitro Group

The nitro group of 1-phenyl-5-nitro-1H-pyridin-2-one can be reduced to the corresponding amino group using various established methods, such as catalytic hydrogenation or metal-mediated reduction[5].

• Method: Reduction with Tin(II) Chloride

  • Dissolve 1-phenyl-5-nitro-1H-pyridin-2-one (1.0 eq.) in ethanol or ethyl acetate.

  • Add a solution of tin(II) chloride dihydrate (4.0-5.0 eq.) in concentrated hydrochloric acid dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 5-amino-1-phenyl-1H-pyridin-2-one.

Step 3: Hydrochloride Salt Formation

The final step involves the formation of the hydrochloride salt to improve the compound's solubility and stability.

• Dissolve the crude 5-amino-1-phenyl-1H-pyridin-2-one in a minimal amount of a suitable solvent, such as diethyl ether or isopropanol.

• Slowly add a solution of hydrochloric acid in the same solvent (e.g., 2 M HCl in diethyl ether) dropwise with stirring.

• A precipitate of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride should form.

• Collect the solid by filtration, wash with cold solvent, and dry under vacuum to yield the final product.

Physicochemical Properties

The physicochemical properties of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride are predicted based on its chemical structure and data from analogous compounds.

Property	Predicted Value
Molecular Formula	C₁₁H₁₁ClN₂O
Molecular Weight	222.67 g/mol
Appearance	Off-white to light brown solid
Melting Point	>200 °C (decomposition likely)
Solubility	Soluble in water and polar organic solvents
pKa (of the amine)	4-5 (estimated)

Predicted Spectroscopic Data

The following spectroscopic data are predicted for 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride and can be used for its characterization.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the protons on the pyridinone and phenyl rings, as well as the amine protons. The chemical shifts (δ) are predicted in ppm relative to TMS in a solvent like DMSO-d₆.

• δ 9.0-10.0 (broad s, 3H): Protons of the ammonium group (-NH₃⁺).

• δ 7.2-7.6 (m, 5H): Protons of the N-phenyl group.

• δ 7.0-7.2 (m, 2H): Protons at C3 and C4 of the pyridinone ring.

• δ 6.3-6.5 (d, 1H): Proton at C6 of the pyridinone ring.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon framework of the molecule.

• δ 160-165: Carbonyl carbon (C2) of the pyridinone ring.

• δ 140-145: Quaternary carbon of the phenyl group attached to nitrogen.

• δ 120-135: Carbons of the phenyl and pyridinone rings.

FTIR Spectroscopy

The infrared spectrum will show characteristic absorption bands for the functional groups present.

• 3200-3400 cm⁻¹ (broad): N-H stretching vibrations of the ammonium group.

• 1650-1680 cm⁻¹ (strong): C=O stretching of the pyridinone ring.

• 1500-1600 cm⁻¹: Aromatic C=C stretching vibrations.

Mass Spectrometry

The mass spectrum (ESI+) is expected to show a molecular ion peak corresponding to the free base.

• m/z: [M+H]⁺ for C₁₁H₁₀N₂O at approximately 187.08. The nitrogen rule suggests an even molecular weight for the free base due to the presence of two nitrogen atoms[6].

Potential Biological Activity and Applications

The structural similarity of 5-amino-1-phenyl-1H-pyridin-2-one to the anti-fibrotic drug pirfenidone suggests that it may possess similar biological activities[1][7]. The primary mechanism of action of pirfenidone is not fully elucidated but is known to involve the downregulation of pro-fibrotic and pro-inflammatory cytokines, such as transforming growth factor-beta (TGF-β) and tumor necrosis factor-alpha (TNF-α)[7].

Potential Mechanism of Action: Anti-Fibrotic Activity

It is hypothesized that 5-amino-1-phenyl-1H-pyridin-2-one could interfere with the TGF-β signaling pathway, a key driver of fibrosis.

Caption: Hypothesized mechanism of anti-fibrotic action via inhibition of the TGF-β signaling pathway.

Other Potential Applications

Derivatives of aminopyridine have shown a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties[8][9][10]. Therefore, 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride could be a valuable scaffold for the development of novel therapeutics in these areas.

Conclusion

This technical guide provides a predictive yet scientifically grounded overview of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride. While direct experimental data for this specific compound is not yet available in the public domain, the proposed synthesis, predicted properties, and potential biological activities are based on well-established chemical principles and extensive literature on analogous structures. The information presented herein is intended to serve as a valuable resource for researchers and drug development professionals, providing a solid foundation for the synthesis, characterization, and evaluation of this promising new chemical entity. Further experimental validation is required to confirm the predictions made in this guide.

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An In-depth Technical Guide to the Structure-Activity Relationship of 5-Substituted-Pyridone Antifibrotics

Abstract

Fibrotic diseases, such as idiopathic pulmonary fibrosis (IPF), are characterized by the excessive deposition of extracellular matrix (ECM), leading to organ scarring and failure. The transforming growth factor-β (TGF-β) signaling pathway is a central driver of this pathological process.[1][2] Pirfenidone (PFD), a 5-methyl-1-phenyl-2(1H)-pyridone, was the first antifibrotic agent approved for IPF, offering a crucial, albeit limited, therapeutic option.[3] A significant drawback of pirfenidone is its rapid in vivo metabolism at the 5-methyl position, necessitating high doses which can increase the risk of side effects.[4] This guide provides a detailed exploration of the structure-activity relationship (SAR) for a new generation of 5-substituted-pyridone derivatives, designed to overcome the limitations of pirfenidone. We will dissect the chemical modifications that enhance potency, elucidate the underlying mechanisms of action targeting the TGF-β/Smad pathway, and provide detailed protocols for the evaluation of these promising antifibrotic candidates.

Chapter 1: The Fibrosis Challenge and the Emergence of the Pyridone Scaffold

The Pathophysiology of Fibrosis and the TGF-β Nexus

Fibrosis is a dysregulated wound-healing response that can affect nearly any organ.[5] Chronic injury triggers a cascade of events where quiescent fibroblasts differentiate into contractile, ECM-secreting myofibroblasts.[1] A pivotal mediator in this process is TGF-β, which, upon binding to its receptors, initiates an intracellular signaling cascade primarily through the phosphorylation of Smad2 and Smad3 proteins.[2][6] This activated complex translocates to the nucleus to drive the transcription of pro-fibrotic genes, including those for collagens and alpha-smooth muscle actin (α-SMA).[7] The sustained activation of this pathway is a hallmark of progressive fibrotic diseases.[8]

Pirfenidone: A First-Generation Solution and Its Limitations

Pirfenidone (PFD) represents a landmark in antifibrotic therapy. Its mechanism, while not fully elucidated, is known to involve the attenuation of TGF-β production and activity.[9] It exhibits both anti-inflammatory and antifibrotic effects, inhibiting fibroblast proliferation and collagen synthesis.[9][10] However, the clinical utility of PFD is hampered by its pharmacokinetic profile. The 5-methyl group is rapidly oxidized to a carboxylic acid metabolite, leading to a short half-life and the need for high-dose, frequent administration.[3][4] This metabolic liability became the primary impetus for developing second-generation pyridone antifibrotics with improved stability and potency.

Chapter 2: Core Principles of Pyridone SAR Exploration

A Validated Workflow for SAR-Driven Drug Discovery

The development of novel pyridone antifibrotics follows a logical, iterative process. The causality behind this workflow is to establish a clear link between chemical structure and biological function, enabling rational drug design. Each step is designed to validate the hypothesis that specific structural modifications will yield improved therapeutic properties.

The workflow begins with the design and chemical synthesis of new analogs based on the pyridone scaffold. These compounds then undergo rigorous in vitro screening to assess their fundamental antifibrotic activity, typically by measuring their ability to inhibit fibroblast proliferation.[11][12] Hits from this primary screen are then subjected to more detailed mechanistic studies and secondary assays (e.g., migration, ECM protein expression). The most promising candidates, or "leads," are advanced to in vivo models of fibrosis, such as the bleomycin-induced lung fibrosis model, to evaluate their efficacy and pharmacokinetic properties in a physiological context.[6]

Caption: A typical workflow for the SAR-driven discovery of antifibrotic agents.

Chapter 3: The C5-Position: A Hotspot for Enhancing Antifibrotic Activity

The core insight driving the evolution of pyridone antifibrotics is that the metabolically vulnerable 5-methyl group of pirfenidone can be replaced with more stable and functionally diverse substituents to dramatically increase potency.[7][4]

From Simple Alkyls to Potent Amide-Linked Moieties

Initial modifications explored simple changes to the alkyl group at the C5-position. However, a breakthrough strategy involved replacing the methyl group entirely with a stable amide linker, which served as a versatile anchor for introducing a wide array of chemical groups.[7] This approach not only solved the metabolic instability issue but also opened up new chemical space to explore interactions with the biological target.

Studies have shown that introducing aromatic and heterocyclic rings via this amide linkage can lead to compounds with significantly enhanced antiproliferative activity against fibroblasts.[7][4] For example, the compound YZQ17 , which features a trisubstituted phenyl ring attached via an amide bond at the C5-position, demonstrated an IC50 value of 0.14 mM against NIH3T3 fibroblasts—approximately 100 times more potent than pirfenidone.[4] Another study identified compound 5b as having an IC50 of 0.08 mmol/L, making it about 34 times more potent than the reference compound fluorofenidone (AKF-PD).[11]

Quantitative SAR of C5-Substituted Pyridones

The data below summarizes the impact of various substitutions at the C5-position on the antifibrotic activity, measured as the half-maximal inhibitory concentration (IC50) against the proliferation of NIH3T3 fibroblasts. A lower IC50 value indicates higher potency.

Compound ID	C5-Substituent Description	Cell Line	IC50	Citation
Pirfenidone (PFD)	-CH₃ (Methyl)	NIH3T3	~14 mM	[4]
Fluorofenidone	Not specified, used as control	NIH3T3	2.72 mmol/L	[11]
Compound 5b	-(CH₂)₂-Ph-4-Cl (2-(4-chlorophenyl)ethyl)	NIH3T3	0.08 mmol/L	[11]
YZQ17	-CONH-(2,4,6-trimethylphenyl) (Amide-linked mesitylene)	NIH3T3	0.14 mM	[4]
YZQ18	-CONH-(2,4,6-trifluorophenyl) (Amide-linked trifluorophenyl)	NIH3T3	2.41 mM	[4]

Analysis of SAR Trends:

• Amide Linkage: The introduction of an amide bond at C5 is a highly effective strategy for improving potency over the original methyl group of PFD.[7][4]

• Aromatic Substituents: Attaching substituted aromatic rings to the amide linker is crucial for high activity.

• Electronic and Steric Effects: The case of YZQ17 versus YZQ18 is particularly instructive. The electron-donating, bulky methyl groups of YZQ17 confer potent activity. In contrast, replacing them with electron-withdrawing, smaller fluorine atoms in YZQ18 leads to a significant loss of activity, suggesting that a specific combination of steric bulk and electronic properties on the terminal phenyl ring is required for optimal target engagement.[4]

Chapter 4: Mechanistic Elucidation and Key Signaling Pathways

The enhanced potency of novel 5-substituted-pyridones is directly linked to their ability to more effectively inhibit the pro-fibrotic TGF-β/Smad signaling pathway.

Targeting the TGF-β/Smad Axis

The canonical TGF-β pathway is the primary target for these compounds. Mechanistic studies confirm that potent derivatives like YZQ17 exert their antifibrotic effects by significantly inhibiting the TGF-β1-induced phosphorylation of Smad2 and Smad3.[7] By preventing the activation of these key downstream effectors, the compounds block the entire signaling cascade that leads to myofibroblast differentiation and ECM gene expression. This results in a marked reduction in fibrotic markers such as α-SMA, collagen I, and fibronectin.[7]

The following diagram illustrates the TGF-β/Smad pathway and the point of intervention by 5-substituted-pyridone antifibrotics.

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5-amino-1-phenyl-1H-pyridin-2-one hydrochloride CAS number search

An In-depth Technical Guide to 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride: Synthesis, Properties, and Potential Applications

Introduction

This document serves as a technical primer, synthesizing established chemical principles and data from analogous compounds to provide a robust framework for the synthesis, characterization, and potential application of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride. We will delve into a proposed synthetic route, detail its predicted physicochemical properties, and explore its potential as a therapeutic agent, all grounded in the extensive research surrounding the pyridinone core.

Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic behavior. While experimental data for 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride is not available, we can predict its key characteristics based on its structure and data from related compounds such as pirfenidone (5-methyl-1-phenyl-2-(1H)-pyridone) and other 5-substituted-2(1H)-pyridones.[3][4][5] These estimated properties, summarized in the table below, suggest that the compound adheres to Lipinski's "rule of five," indicating good potential for oral bioavailability.[3][4]

Property	Predicted Value	Rationale/Comparison
Molecular Formula	C11H11ClN2O	Based on the chemical structure of the hydrochloride salt.
Molecular Weight	222.67 g/mol	Calculated from the molecular formula.
Appearance	Off-white to light brown solid	Analogous compounds like 5-amino-2-pyridone are brown solids.[6]
Solubility	Soluble in water, DMSO, and methanol	The hydrochloride salt form is expected to enhance aqueous solubility.
Predicted logP	< 2.0	The amino group increases polarity compared to pirfenidone.
Hydrogen Bond Donors	2 (from the amino group and protonated amine)	Key for target interaction.
Hydrogen Bond Acceptors	2 (from the carbonyl oxygen and pyridine nitrogen)	Important for solubility and target binding.

Proposed Synthesis of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride

The synthesis of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride can be approached through a multi-step process, leveraging established methodologies for the synthesis of substituted pyridinones.[3][4][7] The proposed route begins with a commercially available starting material, 5-nitropyridin-2-ol, and proceeds through N-arylation and subsequent reduction of the nitro group.

Experimental Protocol

Step 1: N-Arylation of 5-nitropyridin-2-ol

• To a solution of 5-nitropyridin-2-ol (1.0 eq) in a suitable solvent such as dimethylformamide (DMF), add phenylboronic acid (1.5 eq), copper(II) acetate (0.1 eq), and pyridine (2.0 eq).

• Heat the reaction mixture at 100 °C for 12-24 hours under an inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and pour it into water.

• Extract the product with a suitable organic solvent, such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 1-phenyl-5-nitro-1H-pyridin-2-one.

Rationale: This step employs a copper-catalyzed N-arylation reaction, a common method for forming the N-phenyl bond in pyridinone synthesis.[3][4]

Step 2: Reduction of the Nitro Group

• Dissolve the 1-phenyl-5-nitro-1H-pyridin-2-one (1.0 eq) from the previous step in ethanol or methanol.

• Add a reducing agent such as tin(II) chloride dihydrate (5.0 eq) or perform catalytic hydrogenation using palladium on carbon (10 mol%) under a hydrogen atmosphere.

• If using tin(II) chloride, heat the reaction to reflux for 2-4 hours. For catalytic hydrogenation, stir the reaction at room temperature until the starting material is consumed.

• Monitor the reaction by TLC.

• Upon completion, if using tin(II) chloride, neutralize the reaction mixture with a saturated solution of sodium bicarbonate and extract the product. If using catalytic hydrogenation, filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate.

• Purify the crude product by column chromatography to obtain 5-amino-1-phenyl-1H-pyridin-2-one.

Rationale: The reduction of the nitro group to an amine is a standard transformation in organic synthesis. Both tin(II) chloride and catalytic hydrogenation are effective methods for this conversion.

Step 3: Formation of the Hydrochloride Salt

• Dissolve the purified 5-amino-1-phenyl-1H-pyridin-2-one in a minimal amount of a suitable solvent like methanol or diethyl ether.

• Slowly add a solution of hydrochloric acid in ether (e.g., 2 M) dropwise with stirring.

• A precipitate should form. Continue adding the HCl solution until no further precipitation is observed.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride.

Rationale: The formation of a hydrochloride salt is a standard procedure to improve the stability and aqueous solubility of amine-containing compounds for pharmaceutical applications.

Caption: Proposed synthetic workflow for 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride.

Potential Applications and Mechanism of Action

The therapeutic potential of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride can be inferred from the biological activities of structurally similar molecules. The 1-phenyl-pyridin-2-one core is a key feature of pirfenidone, a drug used for the treatment of idiopathic pulmonary fibrosis (IPF).[3][5][8]

Anti-fibrotic Agent

Pirfenidone is known to exert its anti-fibrotic effects through various mechanisms, though the exact pathways are not fully elucidated.[5] It is believed to downregulate the production of pro-fibrotic cytokines like TGF-β1 and TNF-α, and inhibit fibroblast proliferation and differentiation into myofibroblasts. Given the shared core structure, 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride could potentially exhibit similar anti-fibrotic properties. The introduction of the 5-amino group could modulate the electronic properties and binding interactions of the molecule, potentially leading to altered potency or selectivity.

Kinase Inhibition

The pyridinone scaffold is a well-established hinge-binding motif for various protein kinases.[1] Many kinase inhibitors incorporate this structure to interact with the ATP-binding site of the enzyme. The 5-amino group of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride could serve as a key hydrogen bond donor, anchoring the molecule in the active site of a target kinase. This makes it a promising candidate for screening against a panel of kinases involved in oncology, inflammation, and other diseases.

Central Nervous System (CNS) Activity

Pyridinone derivatives have also been explored for their activity in the central nervous system.[1] For instance, certain pyridinones act as antagonists for the AMPA receptor, a type of glutamate receptor.[1] The ability of small molecules to cross the blood-brain barrier is crucial for CNS-targeted drugs, and the predicted physicochemical properties of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride suggest this may be possible.

Caption: Hypothesized mechanism of action in an anti-fibrotic context.

Conclusion

5-amino-1-phenyl-1H-pyridin-2-one hydrochloride represents a promising, albeit under-characterized, molecule within the medicinally significant pyridinone class of compounds. This guide provides a comprehensive theoretical framework for its synthesis and potential applications, drawing upon the wealth of knowledge available for its structural analogs. The proposed synthetic route is robust and relies on well-established chemical transformations. The potential for this compound to act as an anti-fibrotic agent, a kinase inhibitor, or a CNS-active molecule warrants further investigation. Researchers and drug development professionals are encouraged to use this guide as a starting point for the synthesis, characterization, and biological evaluation of this intriguing compound.

References

• BLDpharm. (n.d.). 1137721-06-2|5-Amino-1-methylpyridin-2(1H)-one hydrochloride.
• Dzierzbicka, K., et al. (2025, November 10). New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro. PMC.
• Dzierzbicka, K., et al. (2025, November 9). New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro. Frontiers Publishing Partnerships.
• Invigor Medical. (2025, July 17). Peptides for Weight Loss: How 5-Amino-1MQ Supports Fat Burn and Metabolic Health.
• ChemScene. (n.d.). (5s)-5-Amino-1-methyl-piperidin-2-one;hydrochloride.
• Chem-Impex. (n.d.). 5-Amino-2-pyridone.
• PubChem. (n.d.). 5-(1-aminoethyl)-1H-pyridin-2-one.
• Al-Zaydi, K. M. (2008, December 29). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI.
• Recess Rx. (n.d.). 5-Amino 1MQ.
• Sigma-Aldrich. (n.d.). 5-Amino-1-methylpyridin-2(1H)-one.
• Dzierzbicka, K., et al. (2025, November 28). New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro. ResearchGate.
• Frontiers. (2022, March 22). Recent Advances of Pyridinone in Medicinal Chemistry.
• Nuutro. (n.d.). 5-Amino-1 MQ: An exploration into its benefits and uses.
• A-Z Peptides. (n.d.). 5-Amino-1MQ: A Research Overview of NNMT Inhibition and Metabolic Pathway Modulation.
• Guccione, S., et al. (2019, July 1). Crystal structure of pirfenidone (5-methyl-1-phenyl-1H-pyridin-2-one): an active pharmaceutical ingredient (API). PMC.
• MilliporeSigma. (n.d.). 5-Amino-1-methylpyridin-2(1H)-one.
• PharmaBlock. (n.d.). Pyridine, A Privileged Scaffold in Drug Discovery —The Magic of Phenyl–Pyridyl Switch.
• CymitQuimica. (n.d.). CAS 5154-01-8: 5-Hydroxy-2(1H)-pyridinone.
• ResearchGate. (2025, November 30). Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery | Request PDF.

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• 2. researchgate.net [researchgate.net]
• 3. New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers Publishing Partnerships | New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro [frontierspartnerships.org]
• 5. Crystal structure of pirfenidone (5-methyl-1-phenyl-1H-pyridin-2-one): an active pharmaceutical ingredient (API) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]
• 7. mdpi.com [mdpi.com]
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Structural and Pharmacological Divergence of 5-Amino N-Heterocycles: A Comparative Analysis of 5-Amino-1-phenyl-2-pyridone and 5-Amino-1MQ

Executive Summary: The Chemical Ontology of N-Heterocycles

In small-molecule drug discovery, minor structural modifications to N-heterocyclic rings dictate profound shifts in pharmacological targeting. This technical guide deconstructs the functional divergence between two 5-amino substituted compounds: 5-amino-1-phenyl-2-pyridone and 5-amino-1-methylquinolinium (5-amino-1MQ) .

Despite sharing a 5-amino functional group, their core scaffolds drive them toward entirely different biological domains. 5-amino-1-phenyl-2-pyridone (CAS 876343-50-9) is a neutral pyridone derivative utilized as a structural building block in the development of anti-fibrotic agents, directly analogous to the FDA-approved drug pirfenidone. Conversely, 5-amino-1MQ (CAS 42464-96-0) is a permanently charged, monocationic quinoline derivative engineered as a highly selective, membrane-permeable inhibitor of Nicotinamide N-methyltransferase (NNMT)[1], driving metabolic reprogramming in obesity and longevity research[2].

5-Amino-1MQ: The Metabolic Modulator

Mechanism of Action: Target Engagement and Metabolic Shunting

5-amino-1MQ was rationally designed to target NNMT, a cytosolic enzyme that catalyzes the transfer of a methyl group from S-adenosylmethionine (SAM) to nicotinamide (NAM), producing 1-methylnicotinamide (1-MNA)[3].

The N-methyl group on the quinoline ring of 5-amino-1MQ creates a quaternary ammonium cation. This structure mimics the endogenous substrate (nicotinamide) but occupies the active site without being methylated itself, acting as a potent competitive inhibitor[2]. By blocking NNMT, 5-amino-1MQ prevents the depletion of NAM and SAM. This causality forces a metabolic shunt: unmethylated NAM is recycled via the NAMPT salvage pathway into Nicotinamide Adenine Dinucleotide (NAD+), a critical co-factor for SIRT1-mediated mitochondrial biogenesis and fat oxidation[3].

5-amino-1MQ shunts nicotinamide away from NNMT methylation toward NAD+ salvage.

Self-Validating Protocol: NNMT Target Engagement & Flux Assay

To prove that 5-amino-1MQ specifically modulates the NAD+ salvage pathway in vitro, we utilize a stable-isotope tracer methodology in 3T3-L1 adipocytes.

Rationale: Measuring static NAD+ levels is insufficient, as cell stress can alter NAD+ pools. By introducing

-Nicotinamide, we track the dynamic flux of the metabolite, ensuring the observed NAD+ elevation is strictly a consequence of NNMT blockade.

Step-by-Step Methodology:

• Cell Culture & Differentiation: Culture 3T3-L1 pre-adipocytes to confluence and induce differentiation using an IBMX/Dexamethasone/Insulin cocktail. Causality: NNMT expression is highly upregulated in mature adipocytes compared to pre-adipocytes, providing a robust dynamic range for the assay[2].

• Compound Treatment: Treat mature adipocytes with 30 µM 5-amino-1MQ (solubilized in DMSO, final concentration <0.1%) alongside a vehicle control.

• Isotope Tracing: Simultaneously spike the culture media with 50 µM

  -Nicotinamide. Incubate for 24 hours.

• Metabolite Extraction: Lyse cells using cold 80% methanol to instantly quench metabolic activity and precipitate proteins.

• LC-MS/MS Quantification: Analyze the supernatant using liquid chromatography-tandem mass spectrometry.

• Validation Logic: A successful, on-target result will show a >80% reduction in

  -1-MNA (confirming NNMT inhibition) and a proportional, stoichiometric increase in -NAD+ (confirming the salvage shunt)[2].

5-Amino-1-phenyl-2-pyridone: The Anti-Fibrotic Scaffold

Mechanism of Action: Attenuation of Pro-Fibrotic Signaling

Unlike the permanently charged quinoline, 5-amino-1-phenyl-2-pyridone is a neutral molecule at physiological pH. It serves as an experimental analog of pirfenidone (5-methyl-1-phenyl-2-pyridone). The substitution of a methyl group for an amino group at the 5-position alters the electron density of the pyridone ring, which is used in Structure-Activity Relationship (SAR) studies to optimize anti-fibrotic efficacy.

Pirfenidone and its analogs exert pleiotropic effects, primarily by attenuating Transforming Growth Factor-beta (TGF-β) signaling[4]. TGF-β typically binds to its receptor, triggering the phosphorylation of Smad2/3, which translocates to the nucleus to drive the transcription of extracellular matrix (ECM) proteins like Collagen Type I (COL1A1) and the collagen-specific chaperone Heat Shock Protein 47 (HSP47)[5]. Pyridone derivatives disrupt this kinase cascade, preventing fibroblast-to-myofibroblast transdifferentiation.

Pyridone derivatives attenuate TGF-β/Smad signaling to reduce collagen deposition.

Self-Validating Protocol: In Vitro Anti-Fibrotic Screening

To evaluate the efficacy of 5-amino-1-phenyl-2-pyridone against fibrotic activation, we employ a TGF-β stimulated human lung fibroblast (HLF) model.

Rationale: A common artifact in anti-fibrotic screening is mistaking general cytotoxicity for therapeutic downregulation of collagen. This protocol utilizes a dual-readout system (target gene expression normalized to a viability counter-screen) to ensure the observed effects are mechanistically driven by Smad attenuation[5].

Step-by-Step Methodology:

• Cell Seeding & Starvation: Seed primary HLFs in 6-well plates. Once 80% confluent, serum-starve the cells (0.1% FBS) for 24 hours. Causality: Serum starvation synchronizes the cell cycle and eliminates background growth factor noise, ensuring the cells are highly sensitive to exogenous TGF-β.

• Pre-Treatment: Treat the cells with varying concentrations (10 µM to 500 µM) of 5-amino-1-phenyl-2-pyridone for 2 hours.

• Fibrotic Induction: Stimulate the cells with 5 ng/mL recombinant human TGF-β1. Incubate for 48 hours.

• Viability Counter-Screen: Prior to lysis, perform a WST-8 (CCK-8) assay. Logic: If the compound reduces collagen but also reduces WST-8 absorbance by 50%, the compound is merely toxic, not anti-fibrotic.

• RNA Extraction & qPCR: Extract total RNA, synthesize cDNA, and perform RT-qPCR for COL1A1 and HSP47. Normalize expression to the GAPDH housekeeping gene[5].

• Spatial Validation (Optional but recommended): In parallel wells, fix the cells at the 2-hour post-stimulation mark and perform immunofluorescence for Smad2/3. A successful pyridone analog will show retention of Smad2/3 in the cytosol, validating the blockade of nuclear translocation[4].

Quantitative Data Synthesis

The physicochemical and pharmacological distinctions between these two compounds dictate entirely different laboratory handling and therapeutic applications.

Property	5-amino-1-phenyl-2-pyridone	5-amino-1MQ
Chemical Scaffold	Pyridone (N-phenyl substituted)	Quinoline (N-methyl substituted)
CAS Number	876343-50-9 (HCl salt)	42464-96-0
Net Charge (pH 7.4)	Neutral	Monocationic (Quaternary Ammonium)
Primary Target	TGF-β / Smad Signaling (Putative)	Nicotinamide N-methyltransferase (NNMT)
Metabolic Effect	Attenuates COL1A1 & HSP47 expression	Decreases 1-MNA; Increases NAD+ & SAM
Primary Application	Anti-fibrotic SAR building block	Metabolic modulator / Obesity research

Conclusion

While 5-amino-1-phenyl-2-pyridone and 5-amino-1MQ share a superficial nomenclature similarity via their 5-amino substitutions, their core scaffolds dictate divergent biological destinies. The pyridone core of 5-amino-1-phenyl-2-pyridone positions it within the realm of anti-fibrotic drug discovery, acting upstream to attenuate pro-fibrotic kinase cascades. Conversely, the permanently charged quinoline core of 5-amino-1MQ makes it a precision tool for metabolic reprogramming, competitively inhibiting NNMT to rescue cellular NAD+ levels and drive mitochondrial biogenesis. Understanding these structural causalities is paramount for scientists designing robust, artifact-free experimental workflows.

References

• 5-Amino-1MQ 10mg - OP Labs OP Labs[Link]

• Selective and membrane-permeable small molecule inhibitors of nicotinamide N-methyltransferase reverse high fat diet-induced obesity in mice Biochemical Pharmacology (via PMC)[Link]

• Nicotinamide N-Methyltransferase in Cardiovascular Diseases: Metabolic Regulator and Emerging Therapeutic Target MDPI[Link]

• Pirfenidone inhibits TGF-β1-induced over-expression of collagen type I and heat shock protein 47 in A549 cells BMC Pulmonary Medicine (via PMC)[Link]

• Pirfenidone in Skin Fibrosis and Scarring: From Bench Insights to Clinical Data MDPI[Link]

Sources

• 1. oplabs.co.uk [oplabs.co.uk]
• 2. Selective and membrane-permeable small molecule inhibitors of nicotinamide N-methyltransferase reverse high fat diet-induced obesity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Pirfenidone inhibits TGF-β1-induced over-expression of collagen type I and heat shock protein 47 in A549 cells - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis Protocol for 5-amino-1-phenyl-1H-pyridin-2-one HCl: An Application Note for Drug Development Professionals

Introduction

Pyridinone scaffolds are of significant interest in medicinal chemistry due to their presence in a wide range of biologically active compounds.[1] The 5-amino-1-phenyl-1H-pyridin-2-one moiety, in particular, serves as a key building block for the development of novel therapeutics. This application note provides a detailed, three-step synthesis protocol for 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride, designed for researchers, scientists, and drug development professionals. The protocol is structured to not only provide a step-by-step guide but also to offer insights into the chemical principles and experimental choices that underpin the synthesis, ensuring both reproducibility and a deeper understanding of the process.

The synthetic strategy involves an initial N-arylation of 2-hydroxypyridine via an Ullmann condensation, followed by a regioselective nitration, and a final reduction of the nitro group to the desired amine, which is then converted to its hydrochloride salt for improved stability and handling.

Overall Synthetic Workflow

The synthesis of 5-amino-1-phenyl-1H-pyridin-2-one HCl is accomplished in four main stages, starting from commercially available 2-hydroxypyridine and bromobenzene.

Caption: Overall synthetic workflow for 5-amino-1-phenyl-1H-pyridin-2-one HCl.

Materials and Equipment

Reagent/Material	Grade	Supplier
2-Hydroxypyridine	≥99%	Sigma-Aldrich
Bromobenzene	≥99.5%	Sigma-Aldrich
Copper(I) Iodide (CuI)	99.99%	Sigma-Aldrich
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Sigma-Aldrich
Toluene	Anhydrous, 99.8%	Sigma-Aldrich
Nitric Acid (HNO₃)	70%	Sigma-Aldrich
Sulfuric Acid (H₂SO₄)	98%	Sigma-Aldrich
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	≥98%	Sigma-Aldrich
Ethanol	200 proof	Sigma-Aldrich
Hydrochloric Acid solution	4.0 M in 1,4-Dioxane	Sigma-Aldrich
Ethyl Acetate	HPLC Grade	Fisher Scientific
Hexanes	HPLC Grade	Fisher Scientific
Sodium Bicarbonate (NaHCO₃)	Saturated solution	In-house preparation
Sodium Sulfate (Na₂SO₄)	Anhydrous	Sigma-Aldrich
Deuterated Solvents (DMSO-d₆, CDCl₃)	NMR Grade	Cambridge Isotope Laboratories
Celite®	---	Sigma-Aldrich

Equipment:

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating plate

• Ice bath

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Flash chromatography system

• NMR spectrometer (400 MHz or higher)

• FT-IR spectrometer

• Melting point apparatus

• High-resolution mass spectrometer (HRMS)

Experimental Protocols

Step 1: Synthesis of 1-Phenyl-1H-pyridin-2-one

This step employs an Ullmann condensation, a copper-catalyzed nucleophilic aromatic substitution, to form the C-N bond between the pyridone nitrogen and the phenyl ring.[2][3][4] The use of a copper(I) catalyst is crucial for this transformation, and potassium carbonate acts as the base to deprotonate the 2-hydroxypyridine.

Protocol:

• To a 250 mL three-necked round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2-hydroxypyridine (10.0 g, 105 mmol), potassium carbonate (29.0 g, 210 mmol), and copper(I) iodide (1.0 g, 5.25 mmol).

• Evacuate and backfill the flask with nitrogen three times.

• Add anhydrous toluene (100 mL) and bromobenzene (16.5 g, 11.1 mL, 105 mmol) via syringe.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 24 hours. Monitor the reaction progress by TLC (50% ethyl acetate in hexanes).

• After completion, cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the inorganic salts and copper catalyst. Wash the Celite® pad with ethyl acetate (3 x 50 mL).

• Combine the organic filtrates and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of 20-50% ethyl acetate in hexanes to afford 1-phenyl-1H-pyridin-2-one as a white to off-white solid.

Parameter	Value
Expected Yield	70-80%
Appearance	White to off-white solid
¹H NMR (400 MHz, CDCl₃) δ (ppm)	7.55-7.40 (m, 5H), 7.35 (ddd, J = 9.1, 6.7, 2.0 Hz, 1H), 6.68 (dd, J = 9.1, 1.4 Hz, 1H), 6.25 (td, J = 6.7, 1.4 Hz, 1H)
¹³C NMR (101 MHz, CDCl₃) δ (ppm)	162.9, 140.8, 139.9, 139.3, 129.5, 128.8, 126.7, 121.9, 106.3

Step 2: Synthesis of 5-Nitro-1-phenyl-1H-pyridin-2-one

The nitration of the 1-phenyl-1H-pyridin-2-one ring is achieved using a standard nitrating mixture of nitric acid and sulfuric acid. The electron-donating character of the pyridone nitrogen and the directing effects of the substituents favor nitration at the C5 position.[5]

Protocol:

• To a 100 mL round-bottom flask, add 1-phenyl-1H-pyridin-2-one (5.0 g, 29.2 mmol).

• Cool the flask in an ice bath to 0 °C.

• Slowly add concentrated sulfuric acid (20 mL) with stirring, ensuring the temperature remains below 10 °C.

• In a separate flask, prepare the nitrating mixture by slowly adding concentrated nitric acid (2.2 mL, 43.8 mmol) to concentrated sulfuric acid (5 mL) at 0 °C.

• Add the nitrating mixture dropwise to the solution of 1-phenyl-1H-pyridin-2-one over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Carefully pour the reaction mixture onto crushed ice (200 g) with vigorous stirring.

• Collect the resulting yellow precipitate by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

• Dry the solid under vacuum to yield 5-nitro-1-phenyl-1H-pyridin-2-one. The product can be further purified by recrystallization from ethanol if necessary.

Parameter	Value
Expected Yield	85-95%
Appearance	Yellow solid
¹H NMR (400 MHz, DMSO-d₆) δ (ppm)	8.55 (d, J = 2.9 Hz, 1H), 8.30 (dd, J = 9.8, 2.9 Hz, 1H), 7.65-7.50 (m, 5H), 6.80 (d, J = 9.8 Hz, 1H)
¹³C NMR (101 MHz, DMSO-d₆) δ (ppm)	159.5, 145.2, 141.1, 138.8, 130.1, 129.5, 127.3, 125.4, 107.9

Step 3: Synthesis of 5-Amino-1-phenyl-1H-pyridin-2-one

The reduction of the aromatic nitro group to an amine is a well-established transformation.[6] In this protocol, tin(II) chloride dihydrate in ethanol is used as the reducing agent, which is a reliable and chemoselective method for this purpose.[7][8][9]

Caption: Reduction of the nitro group to an amine.

Protocol:

• To a 250 mL round-bottom flask, add 5-nitro-1-phenyl-1H-pyridin-2-one (4.0 g, 18.5 mmol) and ethanol (100 mL).

• Add tin(II) chloride dihydrate (20.9 g, 92.5 mmol) to the suspension.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 3 hours. The yellow suspension should become a clear solution. Monitor the reaction by TLC (70% ethyl acetate in hexanes).

• After completion, cool the reaction mixture to room temperature and carefully pour it into a beaker containing ice (100 g).

• Slowly add a saturated aqueous solution of sodium bicarbonate until the pH of the mixture is approximately 8. A white precipitate of tin salts will form.

• Filter the mixture through a pad of Celite® and wash the precipitate with ethyl acetate (3 x 50 mL).

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 5-amino-1-phenyl-1H-pyridin-2-one as a solid.

Parameter	Value
Expected Yield	80-90%
Appearance	Light brown or tan solid
¹H NMR (400 MHz, DMSO-d₆) δ (ppm)	7.50-7.35 (m, 5H), 6.95 (d, J = 2.5 Hz, 1H), 6.70 (dd, J = 9.5, 2.5 Hz, 1H), 6.40 (d, J = 9.5 Hz, 1H), 4.85 (s, 2H, -NH₂)
¹³C NMR (101 MHz, DMSO-d₆) δ (ppm)	161.5, 140.2, 138.5, 129.8, 129.1, 127.0, 125.5, 120.3, 108.1

Step 4: Formation of 5-Amino-1-phenyl-1H-pyridin-2-one Hydrochloride

The final step involves the formation of the hydrochloride salt to improve the compound's stability and aqueous solubility. This is a standard acid-base reaction.[10]

Protocol:

• Dissolve the crude 5-amino-1-phenyl-1H-pyridin-2-one (from the previous step, approx. 14.8 mmol) in a minimal amount of anhydrous ethyl acetate (approximately 50 mL) with gentle warming if necessary.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a 4.0 M solution of hydrochloric acid in 1,4-dioxane (5.5 mL, 22.2 mmol, 1.5 equivalents) dropwise with stirring.

• A precipitate will form immediately. Continue stirring at 0 °C for 30 minutes.

• Collect the solid by vacuum filtration, wash with cold ethyl acetate (2 x 20 mL), and then with diethyl ether (2 x 20 mL).

• Dry the product under vacuum to afford 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride as a stable solid.

Parameter	Value
Expected Yield	>95%
Appearance	Off-white to light tan powder
Melting Point	>250 °C (with decomposition)
FT-IR (KBr, cm⁻¹)	3200-2800 (broad, -NH₃⁺ stretch), 1660 (C=O stretch), 1620, 1580 (aromatic C=C and C=N stretch)

Safety and Handling

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, must be worn at all times.

• Reagent-Specific Hazards:

  • Bromobenzene: Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes skin and serious eye irritation.

  • Nitric and Sulfuric Acids: Highly corrosive. Cause severe skin burns and eye damage. Handle with extreme care.

  • Tin(II) Chloride: Harmful if swallowed. Causes skin irritation and serious eye irritation.

  • 1,4-Dioxane: Flammable liquid and vapor. May cause cancer.

• Waste Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride. By following the outlined steps and adhering to the safety precautions, researchers can reliably produce this valuable building block for drug discovery and development. The inclusion of mechanistic insights and justifications for experimental choices aims to empower scientists to not only replicate the synthesis but also to adapt and troubleshoot the procedure as needed for their specific research applications.

References

• Ullmann, F.; Bielecki, J. Ueber Synthesen in der Biphenylreihe. Ber. Dtsch. Chem. Ges.1901, 34 (2), 2174–2185.
• Katritzky, A. R.; Scriven, E. F. V.; Majumder, S.; Akhmedova, R. G.; Vakulenko, A. V.; Akhmedov, N. G.; Murugan, R.; Abboud, K. A. Preparation of nitropyridines by nitration of pyridines with nitric acid. Org. Biomol. Chem.2005, 3 (3), 538–541.
• Nicolaou, K. C.; Sorensen, E. J. Classics in Total Synthesis: Targets, Strategies, Methods. John Wiley & Sons, 2008.
• Pavia, D. L.; Lampman, G. M.; Kriz, G. S.; Vyvyan, J. R. Introduction to Spectroscopy. Cengage Learning, 2014.
• Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis. John Wiley & Sons, 1967.

• An improved Ullmann–Ukita–Buchwald–Li conditions for CuI-catalyzed coupling reaction of 2-pyridones with aryl halides. NTU Scholars. Available at: [Link]

• Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry. Available at: [Link]

• Amine and HCl - salt formation reaction. YouTube. Available at: [Link]

• Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. ScienceDirect. Available at: [Link]

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• 1. Frontiers | Recent Advances of Pyridinone in Medicinal Chemistry [frontiersin.org]
• 2. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. Ullmann Reaction [organic-chemistry.org]
• 5. Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ionike.com [ionike.com]
• 7. vaia.com [vaia.com]
• 8. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 9. Nitro Reduction - SnCl2 [commonorganicchemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocol: A Modular Approach to the Synthesis of Pirfenidone Amino-Derivatives via a 5-Amino Precursor for Fibrosis Research

Abstract

Pirfenidone is a cornerstone therapy for idiopathic pulmonary fibrosis (IPF), exhibiting anti-fibrotic, anti-inflammatory, and antioxidant properties.[1][2][3] However, its clinical application is marked by a rapid metabolism, particularly of the 5-methyl group, necessitating high doses which can lead to adverse effects.[4] This has spurred extensive research into developing novel pirfenidone derivatives with improved potency, metabolic stability, and safety profiles.[4][5] This document provides a comprehensive guide for the synthesis of diverse amino-derivatives of pirfenidone, starting from a key 5-amino-pirfenidone intermediate. We present a robust, two-stage synthetic strategy: first, the preparation of the 5-amino precursor from commercially available pirfenidone, and second, its subsequent derivatization via amide bond formation. The protocols are designed for researchers in medicinal chemistry and drug development, with a focus on the rationale behind procedural choices, self-validating characterization checkpoints, and safety considerations.

Introduction: The Rationale for Derivatization

Pirfenidone (5-methyl-1-phenyl-2-[1H]-pyridone) modulates multiple pathways implicated in fibrosis, including the downregulation of key pro-fibrotic and pro-inflammatory cytokines like transforming growth factor-beta (TGF-β) and tumor necrosis factor-alpha (TNF-α).[2][6] The primary metabolic liability of the pirfenidone scaffold is the oxidation of the 5-methyl group to a carboxylic acid, leading to reduced bioactivity.[4]

A proven medicinal chemistry strategy to circumvent this issue is to replace the metabolically susceptible methyl group with a stable functional group that can also serve as a vector for introducing chemical diversity.[4] The 5-amino group is an ideal synthetic handle for this purpose. It allows for the facile creation of an amide library by coupling the 5-amino-pirfenidone precursor with a wide array of carboxylic acids. This approach enables a systematic exploration of the structure-activity relationship (SAR), potentially leading to the discovery of next-generation anti-fibrotic agents with superior pharmacological profiles.[7][8]

Overall Synthetic Strategy

The conversion of pirfenidone into a library of amino-derivatives is achieved through a modular, three-step sequence. This workflow is designed for efficiency and adaptability, allowing for the generation of multiple analogs from a common intermediate.

Figure 1: Overall synthetic workflow from Pirfenidone to a library of amide derivatives.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation	Notes
Pirfenidone	≥98% Purity	Sigma-Aldrich, MedChemExpress	Starting material.
Fuming Nitric Acid (HNO₃)	ACS Reagent, ≥90%	Major chemical supplier	Highly corrosive and oxidizing. Handle in fume hood.
Sulfuric Acid (H₂SO₄)	ACS Reagent, 95-98%	Major chemical supplier	Highly corrosive. Add slowly to solutions.
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	≥98% Purity	Major chemical supplier	For nitro group reduction.
Hydrochloric Acid (HCl)	ACS Reagent, 37%	Major chemical supplier	Corrosive.
Ethyl Acetate (EtOAc)	HPLC Grade	Major chemical supplier	Extraction and chromatography solvent.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich	Reaction solvent for amide coupling.
HATU (Coupling Reagent)	≥98% Purity	Major chemical supplier	Moisture sensitive.
N,N-Diisopropylethylamine (DIPEA)	≥99.5% Purity	Major chemical supplier	Non-nucleophilic base.
Carboxylic Acids (R-COOH)	Various	Various	Selected based on desired final derivative.
Dichloromethane (DCM)	ACS Reagent	Major chemical supplier	Extraction and chromatography solvent.
Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Major chemical supplier	For aqueous workup.
Magnesium Sulfate (MgSO₄)	Anhydrous	Major chemical supplier	Drying agent.

Protocol 1: Synthesis of 5-Amino-1-phenyl-2(1H)-pyridone (Precursor)

This is a two-step procedure involving nitration followed by reduction.

Step 1A: Nitration of Pirfenidone

• Rationale: This step introduces a nitro group at the C5 position of the pyridone ring via electrophilic aromatic substitution. The pyridone ring is activated towards substitution, and the C5 position is electronically favored. A mixture of nitric and sulfuric acid (mixed acid) is the classic and effective reagent for this transformation.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and cooled to 0 °C in an ice-water bath, cautiously add pirfenidone (1.0 eq) in portions to concentrated sulfuric acid (5 mL per gram of pirfenidone). Stir until a clear solution is obtained.

• Maintain the temperature at 0 °C. Add fuming nitric acid (1.1 eq) dropwise to the solution over 30 minutes. The reaction is exothermic; ensure the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for 2 hours. Monitor the reaction progress by TLC (e.g., 50% EtOAc in hexanes).

• Once the starting material is consumed, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• A yellow precipitate of 5-nitro-1-phenyl-2(1H)-pyridone will form. Isolate the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral (pH ~7), and then with a small amount of cold diethyl ether.

• Dry the product under vacuum. The product can be used in the next step without further purification or can be recrystallized from ethanol if necessary.

Step 1B: Reduction of 5-Nitro-1-phenyl-2(1H)-pyridone

• Rationale: The nitro group is reduced to a primary amine. Tin(II) chloride in concentrated HCl is a reliable and high-yielding method for this transformation, particularly for aromatic nitro compounds. It is tolerant of many functional groups and proceeds under relatively mild conditions.

Procedure:

• To a solution of 5-nitro-1-phenyl-2(1H)-pyridone (1.0 eq) in ethanol (10 mL per gram), add Tin(II) chloride dihydrate (SnCl₂·2H₂O, 5.0 eq).

• Heat the mixture to 70-75 °C and stir. Slowly add concentrated HCl (2 mL per gram of nitro compound) dropwise.

• Continue stirring at 75 °C for 3-4 hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and then pour it onto crushed ice.

• Basify the mixture by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~8-9. Be cautious as CO₂ evolution will occur.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• The resulting crude 5-amino-1-phenyl-2(1H)-pyridone can be purified by column chromatography on silica gel (e.g., using a gradient of 30-70% EtOAc in hexanes) to yield the pure amine precursor.

Protocol 2: General Procedure for Amide Coupling

• Rationale: This protocol utilizes HATU, a modern coupling reagent, to form the amide bond. HATU activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate, which is then susceptible to nucleophilic attack by the 5-amino group of our precursor. DIPEA is used as a non-nucleophilic organic base to neutralize the generated acids without interfering with the reaction.

Figure 2: Mechanism of HATU-mediated amide coupling.

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve the desired carboxylic acid (R-COOH, 1.2 eq) in anhydrous DMF (5 mL).

• Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution and stir for 15 minutes at room temperature. This is the pre-activation step.

• Add a solution of 5-amino-1-phenyl-2(1H)-pyridone (1.0 eq) in a minimum amount of anhydrous DMF to the activated carboxylic acid mixture.

• Allow the reaction to stir at room temperature for 4-12 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water (2x), followed by saturated NaHCO₃ solution (2x), and finally with brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or preparative HPLC to obtain the desired pirfenidone amino-derivative.

Characterization and Validation (Trustworthiness)

Confirmation of the product structure at each stage is critical. The following table outlines the expected analytical results.

Analysis Technique	5-Nitro-Pirfenidone (Step 1A)	5-Amino-Pirfenidone (Step 1B)	Final Amide Derivative (Protocol 2)
¹H NMR	Disappearance of the C5-H proton signal. Downfield shift of adjacent protons.	Appearance of a broad singlet for the -NH₂ protons (typically ~4-6 ppm). Upfield shift of ring protons.	Disappearance of the -NH₂ signal. Appearance of a new amide N-H singlet (typically ~8-10 ppm).
¹³C NMR	Appearance of a signal for the C-NO₂ carbon.	Significant upfield shift of the C-NH₂ carbon compared to the C-NO₂ precursor.	Appearance of a new carbonyl carbon signal (C=O) for the amide (typically ~165-175 ppm).
HRMS (ESI+)	[M+H]⁺ corresponding to C₁₂H₁₀N₂O₃.	[M+H]⁺ corresponding to C₁₂H₁₂N₂O.	[M+H]⁺ corresponding to the calculated exact mass of the new amide derivative.
FTIR	Strong asymmetric and symmetric N-O stretching bands (~1520 & 1340 cm⁻¹).	N-H stretching bands (~3300-3500 cm⁻¹).	N-H stretching band (~3300 cm⁻¹) and a strong amide I (C=O) band (~1650 cm⁻¹).

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.

• Fume Hood: All steps involving volatile, corrosive, or toxic reagents (fuming nitric acid, concentrated HCl, DMF, DCM) must be performed in a certified chemical fume hood.

• Handling Reagents:

  • Mixed Acid (HNO₃/H₂SO₄): Highly corrosive and a strong oxidizing agent. Prepare in an ice bath and add reagents slowly.

  • DIPEA: Volatile and corrosive base. Handle with care.

  • HATU: Moisture-sensitive and can be irritating. Handle under an inert atmosphere.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.

Conclusion

The synthetic route detailed in this application note provides a reliable and versatile platform for the generation of novel pirfenidone amino-derivatives. By starting from the readily available drug molecule, a key 5-amino precursor is synthesized and subsequently used in robust amide coupling reactions. This modular approach empowers researchers to efficiently create compound libraries for SAR studies, aiming to identify next-generation anti-fibrotic agents with enhanced therapeutic properties. The emphasis on mechanistic rationale and clear validation checkpoints ensures that the protocols are both reproducible and trustworthy for drug discovery applications.

References

• Synthesis and biological evaluation of the pirfenidone derivatives as antifibrotic agents. (2014). Bioorganic & Medicinal Chemistry Letters.
• Yao, M., et al. (2023). Novel pirfenidone derivatives: synthesis and biological evaluation. RSC Medicinal Chemistry.
• Synthesis and structure–activity relationships of pirfenidone derivatives as anti-fibrosis agents in vitro. (2022). RSC Medicinal Chemistry.
• Yao, M., et al. (2023). Novel pirfenidone derivatives: synthesis and biological evaluation. RSC Publishing.
• Design and Synthesis of Novel Pirfenidone Analogues for Targeting Fibroblast Differentiation via Transforming Growth Factor-β/Smad Pathway Using In Vitro and In Vivo Models. (2025). ACS Pharmacology & Translational Science.
• Design and Synthesis of Novel Pirfenidone Analogues for Targeting Fibroblast Differentiation via Transforming Growth Factor-β/Smad Pathway Using In Vitro and In Vivo Models. (2025). ACS Publications.
• Process for the synthesis of pirfenidone. (2019). Google Patents.
• Phenylpyrrolidine structural mimics of pirfenidone lacking antifibrotic activity: a new tool for mechanism of action studies. (2017). PMC.
• Synthesis and evaluation of new pirfenidone derivatives as anti-fibrosis agents. (2019). ResearchGate.
• Synthesis and evaluation of new pirfenidone derivatives as anti-fibrosis agents. (2019). Europe PMC.
• New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro. (2025). PMC.
• New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro. (2025). Frontiers Publishing Partnerships.
• Synthesis and structure–activity relationships of pirfenidone derivatives as anti-fibrosis agents in vitro. (2022). RSC Publishing.
• Process for the synthesis of pirfenidone. (2017). Google Patents.
• Investigating the possible mechanisms of pirfenidone to be targeted as a promising anti-inflammatory, anti-fibrotic, anti-oxidant, anti-apoptotic, anti-tumor, and/or anti-SARS-CoV-2. (2022). PMC.
• Pirfenidone. (2026). Wikipedia.
• Pirfenidone (AMR69). (2026). MedChemExpress.

Sources

• 1. Novel pirfenidone derivatives: synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigating the possible mechanisms of pirfenidone to be targeted as a promising anti-inflammatory, anti-fibrotic, anti-oxidant, anti-apoptotic, anti-tumor, and/or anti-SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pirfenidone - Wikipedia [en.wikipedia.org]
• 4. Synthesis and structure–activity relationships of pirfenidone derivatives as anti-fibrosis agents in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and structure–activity relationships of pirfenidone derivatives as anti-fibrosis agents in vitro - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synthesis and biological evaluation of the pirfenidone derivatives as antifibrotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Enhancing Aqueous Solubility of Pyridinone Scaffolds via Hydrochloride Salt Formation

Abstract

Pyridinone-containing molecules are privileged scaffolds in modern medicinal chemistry, valued for their versatile biological activities and synthetic accessibility.[1][2] However, their development into viable drug candidates is frequently hampered by poor aqueous solubility, which can lead to low bioavailability and erratic in vivo performance.[3][4][5] This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on a robust and widely adopted strategy to overcome this challenge: the formation of hydrochloride (HCl) salts. We will delve into the mechanistic principles, provide detailed, field-proven protocols for salt preparation and characterization, and discuss critical considerations for successful implementation.

Introduction: The Pyridinone Solubility Challenge

The pyridinone core, with its capacity to act as both a hydrogen bond donor and acceptor, is a cornerstone in the design of novel therapeutics, from kinase inhibitors to antiviral agents.[1][2] Despite its favorable biological interaction profile, the often-planar and rigid nature of the pyridinone ring system contributes to strong crystal lattice energy in the solid state. This high lattice energy requires a significant amount of energy to overcome during the dissolution process, resulting in low aqueous solubility for many derivatives.

Poor solubility is a critical bottleneck in drug development, as a compound must first dissolve to be absorbed into systemic circulation.[6] Consequently, enhancing the solubility of promising pyridinone-based active pharmaceutical ingredients (APIs) is a primary objective during lead optimization and pre-formulation studies.

The Scientific Rationale: Why HCl Salt Formation Works

Salt formation is a highly effective and common method for increasing the dissolution rates of ionizable drugs.[7] For weakly basic compounds like many pyridinone derivatives, this is achieved by reacting the neutral free base with an acid to form a salt.

Mechanism of Solubility Enhancement: The core principle lies in converting a neutral, often poorly soluble molecule into an ionic species.[8] The nitrogen atom in the pyridinone ring can act as a Brønsted-Lowry base, accepting a proton (H⁺) from hydrochloric acid. This protonation event transforms the neutral API into a positively charged pyridinium cation, with the chloride ion (Cl⁻) serving as the counter-ion.

This newly formed ionic salt has fundamentally different physicochemical properties from its parent free base:

• Disruption of Crystal Lattice: The introduction of ionic character and a counter-ion disrupts the efficient molecular packing that characterizes the free base's crystal lattice.

• Enhanced Solvation: As an ionic compound, the HCl salt can more readily interact with polar water molecules, leading to the formation of a stable hydration shell and a significant increase in aqueous solubility.[6][8]

Hydrochloric acid is a preferred choice for this transformation due to its strong acidity (low pKa), which ensures complete protonation of most weakly basic APIs, and the physiological acceptance of the chloride ion.[9][10]

Sources

• 1. Recent Advances of Pyridinone in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyridones in drug discovery: Recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. veranova.com [veranova.com]
• 5. rjptonline.org [rjptonline.org]
• 6. scholarlycommons.pacific.edu [scholarlycommons.pacific.edu]
• 7. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. rjpdft.com [rjpdft.com]
• 10. Hydrochloric Acid in Pharmaceutical Preparations: Best Practices [eureka.patsnap.com]

Application Note: High-Purity Reduction of 5-Nitro-1-phenylpyridin-2-one to 5-Amino-1-phenylpyridin-2-one

Part 1: Executive Summary & Strategic Rationale

Context and Significance

The target molecule, 5-amino-1-phenylpyridin-2-one , is a critical pharmacophore and intermediate in the synthesis of antifibrotic agents (analogs of Pirfenidone ) and p38 MAP kinase inhibitors. While Pirfenidone (5-methyl-1-phenylpyridin-2-one) is well-established, the 5-amino derivative offers a versatile handle for amide coupling, sulfonylation, or reductive amination to generate diverse chemical libraries.

Chemical Strategy and Challenges

The reduction of 5-nitro-1-phenylpyridin-2-one presents specific chemoselective challenges that distinguish it from standard nitrobenzene reductions:

• Pyridinone Ring Stability: The 2-pyridone ring has partial aromatic character but behaves electronically like a cyclic amide.[1] Harsh acidic reductions (e.g., Tin/HCl) can sometimes lead to hydrolysis or ring-opening side reactions.[1]

• N-Phenyl Preservation: The

  -linked phenyl ring is susceptible to hydrogenation under vigorous conditions (e.g., PtO2/High Pressure/High Temp), which would yield the cyclohexyl analog—a common impurity in uncontrolled processes.

• Solubility Profile: The nitro precursor is moderately soluble in organic solvents, but the amino product often exhibits higher polarity and potential oxidative instability (darkening upon air exposure).

Selected Approach: This guide prioritizes Catalytic Hydrogenation (Pd/C) as the "Gold Standard" for pharmaceutical applications due to its atom economy and ease of workup. A secondary Iron-Mediated Reduction is provided as a robust alternative for laboratories lacking high-pressure hydrogenation infrastructure.[1]

Part 2: Detailed Experimental Protocols

Protocol A: Catalytic Hydrogenation (Gold Standard)

Recommended for: High purity requirements, scale-up, and kinetic studies.

1. Reagents and Equipment

• Substrate: 5-Nitro-1-phenylpyridin-2-one (1.0 equiv)

• Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet (Degussa type or equivalent).[1] Note: Using wet catalyst minimizes ignition risk.[1]

• Solvent: Methanol (HPLC Grade).[1] Alternative: Ethanol/THF (1:[1]1) if solubility is poor.[1]

• Hydrogen Source: H2 Balloon (1 atm) or Parr Shaker (30 psi).

• Equipment: 3-neck round bottom flask, vacuum/inert gas manifold.[1]

2. Step-by-Step Methodology

• Inerting: Charge the reaction flask with the nitro substrate. Evacuate and backfill with Nitrogen (

  ) three times to remove oxygen.[1]

• Solvation: Add Methanol (10-15 volumes relative to substrate mass) via syringe or addition funnel under

  flow.[1] Stir until a suspension or solution is achieved.[1]

• Catalyst Addition (Critical Safety Step):

  • Stop stirring.[1]

  • Carefully add 10 wt% of the Pd/C catalyst (relative to substrate mass).[2]

  • Safety: Pd/C is pyrophoric when dry.[1] Ensure the catalyst is "wet" type or add it under a blanket of inert gas.[1]

• Hydrogenation:

  • Purge the system with Hydrogen (

    ) gas (evacuate/fill cycles x3).

  • Maintain reaction under 1 atm

    (balloon) or 30 psi (Parr shaker) at Room Temperature (20-25°C).

  • Reaction Monitoring: Stir vigorously.[1][2] The reaction is typically complete in 2-4 hours.[1] Monitor by TLC (DCM:MeOH 95:5) or HPLC.[1][3] The yellow nitro spot will disappear, replaced by a lower Rf fluorescent amine spot.

• Workup:

  • Purge the vessel with

    to remove residual .[1]

  • Filter the mixture through a pad of Celite 545 to remove the catalyst. Wash the pad with Methanol.[1]

  • Caution: Do not let the filter cake dry out completely in air, as spent catalyst can be pyrophoric. Keep it wet with water before disposal.[1]

• Isolation: Concentrate the filtrate under reduced pressure (Rotavap, <40°C) to yield the crude amine.

• Purification: If necessary, recrystallize from Ethanol/Heptane or Ethanol/MTBE.

Protocol B: Iron-Ammonium Chloride Reduction (Robust Alternative)

Recommended for: Small-scale exploratory chemistry or when H2 gas is unavailable.

1. Reagents

• Substrate: 5-Nitro-1-phenylpyridin-2-one (1.0 equiv)

• Reductant: Iron Powder (325 mesh, 5.0 equiv)

• Electrolyte: Ammonium Chloride (

  , 5.0 equiv)

• Solvent: Ethanol / Water (4:1 ratio)[1]

2. Methodology

• Dissolve substrate in Ethanol/Water mixture.[1][2]

• Add

  and Iron powder.

• Heat to reflux (approx. 70-80°C) with vigorous stirring.

• Monitor reaction (typically 1-3 hours).[1]

• Hot Filtration: Filter the hot mixture through Celite to remove Iron oxides.[1] Wash with hot Ethanol.[1]

• Concentration: Remove Ethanol under vacuum.

• Extraction: Dilute the remaining aqueous residue with water and extract with Ethyl Acetate (x3).

• Drying: Dry organics over

  , filter, and concentrate.

Part 3: Mechanism & Workflow Visualization[1]

Reaction Mechanism (Haber Process on Surface)

The reduction proceeds via the nitroso and hydroxylamine intermediates. Understanding this is crucial because accumulation of the hydroxylamine intermediate can be exothermic and dangerous upon scale-up.[1][4]

Figure 1: Stepwise catalytic hydrogenation mechanism on Palladium surface. Accumulation of the hydroxylamine intermediate (yellow) must be monitored during scale-up.

Operational Workflow (Decision Tree)

Figure 2: Operational decision tree for selecting and executing the reduction protocol.

Part 4: Analytical Validation & Troubleshooting

Data Summary Table

Parameter	5-Nitro Precursor	5-Amino Product
Appearance	Yellow/Pale Solid	Off-white to Tan Solid (darkens on air)
Molecular Weight	216.20 g/mol	186.21 g/mol
TLC (DCM:MeOH 9:1)		(Fluorescent)
Solubility	DCM, EtOAc, DMSO	MeOH, DMSO, dilute HCl
Storage	Ambient	Inert Atmosphere (Argon/N2), -20°C

Troubleshooting Guide

• Problem: Reaction stalls at approx. 50% conversion.

  • Cause: Catalyst poisoning (Sulphur or halide traces) or H2 starvation.[1]

  • Solution: Filter reaction, add fresh catalyst (5 wt%), and repressurize with H2.

• Problem: Product is dark brown/black.

  • Cause: Oxidation of the aniline moiety.[1]

  • Solution: Perform all workups quickly. Add a trace of Ascorbic Acid during workup if extremely sensitive.[1] Store under Argon.[1]

• Problem: "Over-reduction" (formation of cyclohexyl ring).[1]

  • Cause: Pressure too high (>50 psi) or temperature too high (>50°C) using highly active Pd or Pt.[1]

  • Solution: Stick to Pd/C at room temperature and atmospheric pressure.

Part 5: References

• Gadekar, S. M. (1974).[1][5] Pyridone Derivatives. US Patent 3,839,346.[1] (Foundational patent for Pirfenidone class compounds).[1]

• Blaser, H. U., et al. (2003).[1] Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments. Advanced Synthesis & Catalysis, 345(1-2), 45-69. (Authoritative review on chemoselective nitro reduction).

• Barbero, M., et al. (2019).[1] Crystal structure of pirfenidone (5-methyl-1-phenyl-1H-pyridin-2-one). Acta Crystallographica Section E, 75(7), 984-986.[1] (Structural data on the 1-phenylpyridin-2-one scaffold).

• Mettler Toledo. (n.d.).[1] Catalytic Hydrogenation of Nitrobenzene to Aniline | Application Note. (Process safety and kinetics for nitro-reductions).

• BenchChem. (n.d.).[1] Reduction of 1-(m-Nitro-phenyl)-2-nitro-propane. (General protocol for nitro group reduction using Pd/C).[1]

Sources

• 1. Pirfenidone | C12H11NO | CID 40632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Frontiers Publishing Partnerships | New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro [frontierspartnerships.org]
• 4. mt.com [mt.com]
• 5. Crystal structure of pirfenidone (5-methyl-1-phenyl-1H-pyridin-2-one): an active pharmaceutical ingredient (API) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Detailed Protocol for the Conjugation of Amino Acids to 5-amino-1-phenyl-1H-pyridin-2-one

Introduction

The pyridinone scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.[1] The conjugation of amino acids to pharmacologically active molecules is a well-established strategy in drug development to enhance their therapeutic index. This approach can improve solubility, bioavailability, and target specificity, while potentially reducing toxicity.[2] This application note provides a detailed, two-part protocol for the synthesis and characterization of amino acid conjugates of 5-amino-1-phenyl-1H-pyridin-2-one, a versatile scaffold for further chemical elaboration.

The protocol first outlines the synthesis of the core scaffold, 5-amino-1-phenyl-1H-pyridin-2-one, via a multi-step process involving the formation of a pyridinone ring, followed by nitration and subsequent reduction. The second part details the conjugation of N-protected amino acids to the 5-amino group of the pyridinone scaffold using a standard peptide coupling reagent, followed by deprotection to yield the final conjugate. This guide is intended for researchers and professionals in drug discovery and medicinal chemistry, providing both the practical steps and the scientific rationale behind them.

Materials and Methods

Reagents

• 2-Hydroxypyridine

• Phenylboronic acid

• Copper(II) acetate

• Pyridine

• Dichloromethane (DCM)

• Nitric acid

• Sulfuric acid

• Iron powder

• Hydrochloric acid

• N-Boc-protected amino acids (e.g., Boc-Gly-OH, Boc-Ala-OH)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[3]

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Ethyl acetate (EtOAc)

• Hexanes

• Sodium bicarbonate (NaHCO₃)

• Sodium sulfate (Na₂SO₄)

• Methanol (MeOH)

• Deionized water

Equipment

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Heating mantle or oil bath

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• High-performance liquid chromatography (HPLC) system

• Mass spectrometer (MS)

• Nuclear magnetic resonance (NMR) spectrometer

Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
5-amino-1-phenyl-1H-pyridin-2-one	C₁₁H₁₀N₂O	186.21	Off-white to pale yellow solid
N-Boc-glycine	C₇H₁₃NO₄	175.18	White solid
HATU	C₁₀H₁₅F₆N₆OP	380.23	White to off-white crystalline powder

Experimental Protocols

Part 1: Synthesis of 5-amino-1-phenyl-1H-pyridin-2-one

This synthesis is a three-step process: 1) Phenylation of 2-hydroxypyridine, 2) Nitration of the resulting 1-phenyl-1H-pyridin-2-one, and 3) Reduction of the nitro group to an amine.

Step 1: Synthesis of 1-phenyl-1H-pyridin-2-one

This step is analogous to the N-arylation of pyridones.[2]

• To a solution of 2-hydroxypyridine (1.0 eq) in dichloromethane (DCM), add phenylboronic acid (1.5 eq), copper(II) acetate (0.1 eq), and pyridine (2.0 eq).

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain 1-phenyl-1H-pyridin-2-one.

Step 2: Synthesis of 5-nitro-1-phenyl-1H-pyridin-2-one

Nitration of the pyridinone ring is a standard electrophilic aromatic substitution.[4]

• To a stirred solution of 1-phenyl-1H-pyridin-2-one (1.0 eq) in concentrated sulfuric acid at 0 °C, add a mixture of concentrated nitric acid and concentrated sulfuric acid dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Carefully pour the reaction mixture onto ice and neutralize with a saturated sodium bicarbonate solution.

• Collect the precipitated product by filtration, wash with water, and dry to yield 5-nitro-1-phenyl-1H-pyridin-2-one.

Step 3: Synthesis of 5-amino-1-phenyl-1H-pyridin-2-one

The reduction of the nitro group can be achieved using various methods; a common and effective method is reduction with iron in acidic medium.[5]

• To a suspension of 5-nitro-1-phenyl-1H-pyridin-2-one (1.0 eq) in a mixture of ethanol and water, add iron powder (5.0 eq) and a catalytic amount of concentrated hydrochloric acid.

• Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction by TLC.

• Cool the reaction mixture and filter through a pad of celite to remove the iron salts.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Neutralize the aqueous residue with a saturated solution of sodium bicarbonate and extract with ethyl acetate.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to give the crude 5-amino-1-phenyl-1H-pyridin-2-one. Purify by column chromatography if necessary.

Caption: Synthetic workflow for 5-amino-1-phenyl-1H-pyridin-2-one.

Part 2: Conjugation of N-Boc-Amino Acid to 5-amino-1-phenyl-1H-pyridin-2-one

This part describes the amide bond formation between the N-protected amino acid and the aminopyridinone, followed by the removal of the protecting group.

Step 4: Amide Coupling Reaction

HATU is a highly efficient coupling reagent that minimizes racemization.[3]

• In a round-bottom flask, dissolve the N-Boc-protected amino acid (e.g., Boc-Gly-OH) (1.2 eq) and HATU (1.2 eq) in anhydrous DMF.

• Add DIPEA (2.5 eq) to the mixture and stir for 5-10 minutes to pre-activate the amino acid.

• Add a solution of 5-amino-1-phenyl-1H-pyridin-2-one (1.0 eq) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the N-Boc-protected amino acid-pyridinone conjugate.

Step 5: Deprotection of the N-Boc Group

The Boc protecting group is readily cleaved under acidic conditions.

• Dissolve the N-Boc-protected conjugate from Step 4 in a solution of 20-50% trifluoroacetic acid (TFA) in DCM.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Remove the solvent and excess TFA under reduced pressure.

• Triturate the residue with diethyl ether to precipitate the final amino acid-pyridinone conjugate as a TFA salt.

• The salt can be used directly or neutralized with a mild base for further applications.

Caption: Workflow for amino acid conjugation and deprotection.

Characterization and Analysis

The successful synthesis of the intermediates and the final conjugate should be confirmed by a combination of analytical techniques.

• Thin-Layer Chromatography (TLC): Used for routine monitoring of reaction progress. A suitable mobile phase (e.g., ethyl acetate/hexanes or dichloromethane/methanol) should be determined to achieve good separation of starting materials and products.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound. A reverse-phase C18 column with a gradient of water and acetonitrile (both containing 0.1% TFA) is a common method for analyzing such compounds.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds. Electrospray ionization (ESI) is a suitable technique. The observed m/z should correspond to the calculated molecular weight of the expected product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR should be used to confirm the structure of the final conjugate. The spectra should show the characteristic peaks for both the pyridinone scaffold and the conjugated amino acid.

Caption: Analytical workflow for product characterization.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low yield in Step 1 (Phenylation)	Incomplete reaction or decomposition of starting materials.	Ensure anhydrous conditions. Increase reaction time or temperature slightly. Check the quality of the copper catalyst.
Incomplete nitration in Step 2	Insufficient nitrating agent or deactivation of the ring.	Use a stronger nitrating mixture (e.g., fuming nitric acid). Ensure the temperature is controlled to prevent side reactions.
Incomplete reduction in Step 3	Insufficient reducing agent or deactivation of the iron surface.	Add more iron powder and/or acid. Ensure vigorous stirring to maintain a good suspension.
Low yield in amide coupling (Step 4)	Incomplete activation of the carboxylic acid or low nucleophilicity of the aminopyridinone.	Ensure all reagents are anhydrous. Increase the amount of coupling reagent and base. Consider using a different coupling reagent like T3P.[6]
Incomplete deprotection in Step 5	Insufficient acid or short reaction time.	Increase the concentration of TFA or prolong the reaction time. Monitor by TLC or LC-MS until no starting material is observed.

Results and Discussion

The described protocol provides a reliable method for the synthesis of amino acid conjugates of 5-amino-1-phenyl-1H-pyridin-2-one. The yields for each step are expected to be in the moderate to good range, depending on the specific amino acid used and the purity of the starting materials. The use of HATU as a coupling reagent is particularly advantageous for this system, as it is effective for coupling with less nucleophilic amines and minimizes the risk of racemization at the chiral center of the amino acid.[3]

The final products are versatile building blocks for further derivatization. The free amino group of the amino acid moiety can be used for further conjugation, for example, to link the molecule to a larger carrier or to another pharmacophore. The pyridinone ring itself can also be further functionalized. These conjugates are of significant interest in the development of new therapeutic agents, where the amino acid moiety can act as a promoiety to improve pharmacokinetic properties or to target specific transporters.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis and characterization of amino acid conjugates of 5-amino-1-phenyl-1H-pyridin-2-one. The methods described are based on established and reliable chemical transformations, and the troubleshooting guide offers practical solutions to common experimental challenges. This protocol should serve as a valuable resource for researchers in medicinal chemistry and drug discovery, enabling the efficient synthesis of novel pyridinone-based compounds with potential therapeutic applications.

References

• Bulavka, V. N., & Boiko, I. I. (2000). Synthesis of 4-aminopyridine and 4-acetylaminopyridine by reduction of 4-nitropyridine-N-oxide with iron and mineral acids. Fourth International Electronic Conference on Synthetic Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]

• Frontiers in Chemistry. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]

• Current Chemistry Letters. (2022). Process optimization for acid-amine coupling: a catalytic approach. [Link]

• Beilstein Journals. (2021). Novel library synthesis of 3,4-disubstituted pyridin-2(1H)-ones via cleavage of pyridine-2-oxy-7-azabenzotriazole ethers under ionic hydrogenation conditions at room temperature. [Link]

• Google Patents. (n.d.).

• World Journal of Pharmaceutical Sciences. (2015). A Facile Synthesis of 1-(4-nitrophenyl)-3-morpholine-4-yl-5,6-dihydropyridin-2(1H)- one, A key Intermediate of Apixaban-An anticoagulant Drug. [Link]

• ACS Publications. (2021). Redox-Neutral Cross-Coupling Amination with Weak N-Nucleophiles: Arylation of Anilines, Sulfonamides, Sulfoximines, Carbamates, and Imines via Nickelaelectrocatalysis. [Link]

• Reddit. (2026). Amide coupling reaction between a carboxylic acid and aniline derivatives. [Link]

• ResearchGate. (2014). Scheme 37. US/HATU-catalyzed carboxylic acid and amine coupling to... [Link]

• Frontiers Publishing Partnerships. (2025). New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro. [Link]

• Google Patents. (n.d.). 5-Methyl-1-phenyl-2-(1H)-pyridone compositions and methods of use.
• Google Patents. (n.d.). Synthesis of 5-amino-1-(2,6-dichloro-4-trifluoromethyl-phenyl)

• Frontiers Publishing Partnerships. (2025). New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro. [Link]

• ACS Publications. (2016). Synthesis of 5-Amino-2,5-dihydro-1H-benzo[b]azepines Using a One-Pot Multibond Forming Process. [Link]

• TREA. (n.d.). Synthesis of 4-amino-5-methyl-1H-pyridin-2(1H). [Link]

• Preprints.org. (2021). A Novel 3E Method for Synthesis of 5-nitro 2- diethylamino 6-methyl pyridine Organic Crystal by Nitration of 2-diethylamino 6. [Link]

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Technical Notes & Optimization

Technical Support Center: Improving Aqueous Solubility of 5-amino-1-phenylpyridin-2-one

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the common yet significant challenge of poor aqueous solubility, using the novel heterocyclic compound 5-amino-1-phenylpyridin-2-one as a representative case study. Our goal is to equip you with the foundational knowledge and practical protocols to systematically enhance the solubility of your compound for successful experimental outcomes.

Introduction: The Challenge of 5-amino-1-phenylpyridin-2-one

5-amino-1-phenylpyridin-2-one belongs to the pyridinone class of compounds, which are of significant interest in medicinal chemistry. However, like many promising new chemical entities (NCEs), it is predicted to have low water solubility, a major hurdle that can limit its bioavailability and hinder its development.[1][2] This guide will walk you through a logical, stepwise approach to characterize and overcome this solubility barrier.

FAQ 1: My 5-amino-1-phenylpyridin-2-one derivative precipitates when I dilute my DMSO stock into aqueous buffer. What are my first steps?

This is the most common initial observation for a poorly soluble compound. Before attempting any complex solubilization techniques, a systematic initial characterization is crucial. This foundational data will guide your selection of the most appropriate and effective solubility enhancement strategy.

Causality Behind the Approach:

The precipitation occurs because the aqueous buffer cannot accommodate the drug at the desired concentration once the highly solubilizing organic solvent (DMSO) is diluted. Your first goal is to understand the compound's intrinsic physicochemical properties: its baseline solubility, its ionizable nature (pKa), and its lipophilicity (logP).

Workflow for Initial Compound Characterization

Caption: Initial troubleshooting workflow for a poorly soluble compound.

Experimental Protocol: Determining an Aqueous pH-Solubility Profile

This experiment reveals how solubility changes with pH and provides the intrinsic solubility (S₀), which is the solubility of the un-ionized form. Given the amino group, 5-amino-1-phenylpyridin-2-one is expected to be a weak base.

• Prepare Buffers: Prepare a series of buffers across a wide physiological and experimental range (e.g., pH 2, 4, 6, 7.4, 8, 10).

• Add Excess Compound: Add an excess amount of your solid compound to a known volume of each buffer in separate vials. Ensure enough solid is present that some remains undissolved at equilibrium.

• Equilibrate: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Separate Solid: After equilibration, let the vials stand to allow the undissolved solid to settle. Alternatively, centrifuge the samples.

• Sample and Filter: Carefully withdraw a sample from the supernatant and immediately filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Dilute and Quantify: Dilute the filtered supernatant with a suitable mobile phase or solvent and quantify the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV).

• Plot Data: Plot the measured solubility (log scale) against the pH of the buffer. The solubility in the pH region where the compound is un-ionized represents the intrinsic solubility (S₀).

pH of Buffer	Hypothetical Solubility (µg/mL)	State of Compound (Expected)
2.0	550	Predominantly Ionized (Protonated Amine)
4.0	180	Mostly Ionized
6.0	15	Approaching Un-ionized State
7.4	5	Mostly Un-ionized
8.0	4.5	Un-ionized (Intrinsic Solubility, S₀)
10.0	4.5	Un-ionized

FAQ 2: The compound has a basic center. Can I improve solubility by forming a salt?

Yes, this is often the most effective and widely used method for ionizable compounds.[3][4]

Causality Behind the Approach:

Salt formation converts the neutral, often crystalline and poorly soluble free base into a charged salt form.[5] The ionic nature of the salt significantly improves its interaction with polar water molecules, thereby increasing its aqueous solubility. The choice of the counter-ion is critical, as it can influence not only solubility but also stability, hygroscopicity, and manufacturability.[6][7]

Experimental Protocol: Small-Scale Salt Screening

• Solvent Selection: Dissolve a known amount of the free base (e.g., 50 mg) in a minimal amount of a suitable organic solvent (e.g., acetone, ethanol, or isopropanol).

• Counter-ion Addition: In separate vials, add a stoichiometric equivalent (1.0 eq) of various pharmaceutically acceptable acids (counter-ions). Common choices include hydrochloric, sulfuric, methanesulfonic (mesylate), and tartaric acid.

• Induce Precipitation: If a solid does not precipitate immediately, cap the vials and allow them to stir at room temperature. If no solid forms, try cooling the solution or using an anti-solvent (a solvent in which the salt is insoluble, like heptane) to induce crystallization.

• Isolate and Dry: Collect any resulting solid by filtration, wash with a small amount of the solvent, and dry under vacuum.

• Characterize the Salt:

  • Solubility Testing: Determine the aqueous solubility of each new salt form using the protocol described in FAQ 1 (typically in purified water or a pH 7.4 buffer).

  • Solid-State Analysis: Use techniques like Powder X-ray Diffraction (PXRD) to confirm crystallinity and Differential Scanning Calorimetry (DSC) to determine the melting point and check for purity.

Salt Form	Counter-ion	Result	Hypothetical Aqueous Solubility (pH 7.4)
Free Base	-	Crystalline Solid	4.5 µg/mL
Hydrochloride	HCl	Crystalline Solid	1.2 mg/mL
Mesylate	CH₃SO₃H	Crystalline Solid	2.5 mg/mL
Tartrate	C₄H₆O₆	Amorphous Solid	> 10 mg/mL (may be less stable)

FAQ 3: Salt formation isn't viable or sufficient. What formulation-based strategies can I try?

When chemical modification is not an option, formulation strategies that alter the solvent environment or encapsulate the molecule are the next logical step. The three most common approaches are co-solvents, cyclodextrins, and surfactants.

A. Co-solvency

When to Use It: Co-solvency is a rapid and effective technique for early-stage research, especially for preparing concentrated stock solutions or formulations for in vitro assays.[8][9]

Causality Behind the Approach: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[10] This makes the environment more favorable for a hydrophobic solute, effectively increasing its solubility. The mechanism involves reducing the interfacial tension between the aqueous solution and the hydrophobic compound.[9]

Experimental Protocol: Co-solvent Screening

• Select Co-solvents: Choose a panel of pharmaceutically acceptable co-solvents. Common examples include Ethanol, Propylene Glycol (PG), and Polyethylene Glycol 400 (PEG 400).[11]

• Prepare Blends: Create a series of binary blends of the co-solvent with water (or your desired buffer) at different percentages (e.g., 10%, 20%, 30%, 40% v/v).

• Determine Solubility: Using the excess solid method described in FAQ 1, determine the saturation solubility of 5-amino-1-phenylpyridin-2-one in each blend.

• Plot and Analyze: Plot the solubility (log scale) against the co-solvent percentage. This will reveal the solubilization power of each co-solvent. Be mindful that high concentrations of organic solvents may be toxic to cells in biological assays.[12]

Co-solvent System (in pH 7.4 Buffer)	Solubility at 10% (v/v)	Solubility at 20% (v/v)
Ethanol	50 µg/mL	250 µg/mL
Propylene Glycol (PG)	85 µg/mL	450 µg/mL
PEG 400	120 µg/mL	900 µg/mL

B. Cyclodextrin Complexation

When to Use It: Cyclodextrins are excellent for increasing the aqueous solubility of compounds for both in vitro and in vivo applications, as they are generally well-tolerated.[13][14]

Causality Behind the Approach: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[15] The poorly soluble drug molecule (the "guest") partitions into the hydrophobic cavity of the cyclodextrin (the "host"), forming a water-soluble inclusion complex. This effectively shields the hydrophobic drug from the aqueous environment.[16] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are common derivatives with improved solubility and safety profiles over the parent β-cyclodextrin.[17]

Caption: Formation of a water-soluble drug-cyclodextrin inclusion complex.

Experimental Protocol: Phase-Solubility Analysis

• Prepare CD Solutions: Prepare a series of aqueous solutions of the chosen cyclodextrin (e.g., HP-β-CD) at increasing concentrations (e.g., 0, 10, 20, 50, 100 mM).

• Determine Solubility: Add excess solid compound to each cyclodextrin solution and determine the saturation solubility as described in FAQ 1.

• Plot and Characterize: Plot the total drug concentration against the cyclodextrin concentration. The shape of the resulting phase-solubility diagram provides information about the complexation. A linear (AL-type) plot is most common and indicates the formation of a 1:1 soluble complex.[16] The slope of this line can be used to calculate the stability constant of the complex.

C. Surfactant (Micellar) Solubilization

When to Use It: Surfactants are powerful solubilizing agents used in both oral and parenteral formulations. Non-ionic surfactants like Tween® 80 (Polysorbate 80) or Pluronic® F-68 are commonly used due to their lower toxicity.[18][19]

Causality Behind the Approach: Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles. These micelles have a hydrophobic core and a hydrophilic shell. Poorly soluble drugs can partition into the hydrophobic core, resulting in a thermodynamically stable aqueous solution of the drug-loaded micelles.[20]

Experimental Protocol: Surfactant Screening

• Select Surfactants: Choose a few non-ionic surfactants (e.g., Tween® 80, Cremophor® EL).

• Prepare Solutions: Prepare a series of aqueous solutions of each surfactant at concentrations above their known CMC.

• Determine Solubility: Measure the saturation solubility of your compound in each surfactant solution.

• Evaluate: Compare the solubility enhancement provided by each surfactant. Be aware that surfactants can interfere with some biological assays or cause cell lysis at high concentrations.

FAQ 4: I've tried everything and still can't get the desired concentration. Are there more advanced options?

Yes. If the above methods are insufficient, advanced techniques that modify the solid state of the drug itself are often employed in later-stage drug development. These typically require specialized equipment.

• Particle Size Reduction: Based on the Noyes-Whitney equation, reducing the particle size of a drug increases its surface area, which can lead to a faster dissolution rate.[2][21]

  • Micronization: Milling techniques reduce particle size to the micron range.

  • Nanonization (Nanosuspensions): More advanced techniques create drug nanoparticles (typically 200-600 nm), which dramatically increases the surface area and can also increase saturation solubility.[22]

• Amorphous Solid Dispersions (ASDs): This is a highly effective strategy where the crystalline drug is molecularly dispersed within a polymer matrix in an amorphous (non-crystalline) state.[23][24] The amorphous form has higher free energy and lacks a crystal lattice barrier, leading to significant increases in apparent solubility and dissolution rate.

Summary: A Rational Approach to Solubility Enhancement

The key to efficiently solving solubility problems is a systematic and evidence-based approach. Start with fundamental characterization to understand your molecule's properties. Based on this data, select the most appropriate strategy, beginning with the simplest methods like pH adjustment and progressing to more complex formulation or solid-state modification techniques as needed.

Caption: Decision tree for selecting a solubility enhancement strategy.

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• 15. touroscholar.touro.edu [touroscholar.touro.edu]
• 16. mdpi.com [mdpi.com]
• 17. eijppr.com [eijppr.com]
• 18. asianpharmtech.com [asianpharmtech.com]
• 19. ijirt.org [ijirt.org]
• 20. dissolutiontech.com [dissolutiontech.com]
• 21. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 22. ijpbr.in [ijpbr.in]
• 23. ijpsjournal.com [ijpsjournal.com]
• 24. researchgate.net [researchgate.net]

Preventing oxidation of 5-amino group in pyridone synthesis

Topic: Preventing Oxidation & Degradation During Synthesis and Isolation Ticket ID: #PYR-OX-552 Status: Open Assigned Specialist: Senior Application Scientist

The "Black Tar" Phenomenon: Root Cause Analysis

User Issue: "My reaction reaches full conversion, but during rotary evaporation or column chromatography, the pale yellow solution turns deep purple/black and yields a tar."

Technical Diagnosis: The 5-amino-2-pyridone scaffold is electronically unique. It exists in equilibrium with its hydroxypyridine tautomer, but the critical instability arises from the electron-rich 5-amino group donating density into the ring, facilitating rapid oxidation by atmospheric oxygen.

Unlike simple anilines, 5-aminopyridones are prone to forming

-quinone imine type intermediates. These highly reactive species undergo radical coupling to form azo-dimers or extended polymers (the "black tar"), similar to the degradation of -aminophenol.

Degradation Pathway Visualization

The following diagram illustrates the oxidative cascade triggered by air exposure at neutral/basic pH.

Caption: Figure 1. Oxidative degradation pathway of 5-amino-2-pyridone vs. stabilization via salt formation.

Troubleshooting Guide: Isolation & Workup

Core Principle: Never isolate 5-amino-2-pyridone as a free base. You must break the electron donation pathway by protonating the amine immediately upon formation.

Protocol A: The "In-Situ" Salt Trap (Recommended)

Best for: Hydrogenation reactions (

) or clean metal reductions.

Step	Action	Technical Rationale
1	Degas Solvents	Sparge MeOH or EtOH with Argon for 15 mins before use.
2	Acidic Reduction	If compatible, run the hydrogenation in MeOH + 1.1 eq HCl .
3	Filtration	Filter catalyst (Pd/C) under an Argon blanket or through a celite pad kept wet with solvent. Do not let the filter cake dry out (fire hazard + oxidation source).
4	Trapping	If reaction was neutral: Immediately add 4M HCl in Dioxane (2-3 eq) to the filtrate.
5	Isolation	Concentrate the solution. The hydrochloride salt will often precipitate. If it forms an oil, triturate with or MeCN.

Protocol B: The "Catch and Release" (Purification)

Best for: Crude mixtures requiring chromatography.

Warning: Do not use standard silica gel. The slightly acidic/active surface of silica catalyzes the oxidation of the free amine, turning columns purple/black.

• Column Pre-treatment: Use Amine-functionalized Silica OR pre-treat standard silica with

  in the eluent (only if you plan to protect immediately).

• Better Alternative (SCX): Use a Strong Cation Exchange (SCX) cartridge.

  • Load crude mixture in MeOH.

  • Wash with MeOH (removes non-basic impurities).

  • Elute with

    in MeOH directly into a flask containing excess HCl .

Strategic Synthesis: Prevention by Design

If the free amine is too unstable for your specific workflow, modify the route to include an in-situ protection step.

Workflow: One-Pot Reduction & Protection

This method avoids handling the free amine entirely.

Caption: Figure 2. One-pot reduction and protection strategy to bypass the unstable free amine intermediate.

Experimental Procedure (Boc-Protection):

• Dissolve 5-nitro-2-pyridone in MeOH/THF (1:1).

• Add

  (1.2 eq) and Pd/C (10 wt%) at the start.

• Stir under

  balloon. The amine reacts with as soon as it forms.

• Result: The product is the stable

  -Boc-5-amino-2-pyridone, which can be purified on standard silica.

Frequently Asked Questions (FAQ)

Q: My NMR sample in DMSO-

turned dark overnight. Is the compound gone? A: Likely yes. DMSO is a mild oxidant, and trace acid in can also trigger degradation.

• Fix: Prepare NMR samples immediately before acquisition. Add a drop of

  or to the NMR tube to stabilize the amine as a salt during acquisition.

Q: Can I store the 5-amino-2-pyridone free base in the freezer? A: No. Even at

, the free base will degrade over days due to trapped oxygen.

• Fix: Store exclusively as the HCl or HBr salt . The salts are stable for months/years at room temperature if kept dry.

Q: I need the free amine for the next coupling step. How do I handle the salt? A: Perform the "Free Base Liberation" in the next reaction vessel.

• Suspend the HCl salt in the solvent for the next step.

• Add an organic base (e.g., DIPEA, NMM) or inorganic base (

  ) only when the electrophile is present and you are ready to heat/stir.

References

• BenchChem. (2025).[1][2][3] Preventing oxidation of 2-aminophenol and related heterocycles during synthesis and storage. BenchChem Technical Guides. Link

• Fox, B. A., & Threlfall, T. L. (1964). 2,3-Diaminopyridine (Analogous handling of aminopyridines).[4] Organic Syntheses, Coll. Vol. 5, p.346. Link

• National Institutes of Health (NIH). (2012). Determination of the antioxidative activity of substituted 5-aminopyrimidines. Free Radical Research.[5] Link

• Google Patents. (2021). CN112745259A: One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine.[6]Link

• ChemRxiv. (2024).[7] Streamlining the Synthesis of Pyridones through Oxidative Amination.[7][8][9]Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Determination of the antioxidative activity of substituted 5-aminopyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google Patents [patents.google.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Research Collection | ETH Library [research-collection.ethz.ch]

Technical Support Center: Optimizing N-Phenylation of 5-Aminopyridin-2-one

Welcome to the technical support center for the N-phenylation of 5-aminopyridin-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. The dual nucleophilic nature of 5-aminopyridin-2-one presents unique challenges, primarily the competition between N-arylation at the exocyclic amino group and O-arylation at the pyridinone oxygen. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you maximize the yield and selectivity of your desired N-phenylated product.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common issues encountered during the N-phenylation of 5-aminopyridin-2-one, providing explanations grounded in reaction mechanisms and offering practical solutions.

Q1: My reaction yield is very low. What are the primary factors to investigate?

Low yields in the N-phenylation of 5-aminopyridin-2-one can often be attributed to several critical factors, ranging from catalyst deactivation to suboptimal reaction conditions.

• Catalyst Poisoning: The pyridine nitrogen in your substrate can coordinate with the palladium catalyst, inhibiting its activity. This is a common challenge in cross-coupling reactions involving pyridyl substrates. The choice of a sufficiently bulky ligand is crucial to shield the palladium center and prevent this unproductive binding.

• Inadequate Inert Atmosphere: Palladium catalysts, particularly in their active Pd(0) state, are highly sensitive to oxygen. Any residual oxygen can lead to catalyst oxidation and deactivation. Ensure your reaction setup is rigorously deoxygenated by multiple vacuum/inert gas cycles, and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.

• Purity of Reagents and Solvents: Water and other protic impurities can interfere with the catalytic cycle, primarily by reacting with the base and affecting the deprotonation of the amine. Ensure all reagents are of high purity and solvents are anhydrous.

• Suboptimal Temperature: While heating is generally required, typically between 80-110 °C, excessive temperatures can cause catalyst decomposition, often observed as the formation of palladium black. Conversely, a temperature that is too low will result in a sluggish or incomplete reaction.

Q2: I'm observing a significant amount of the O-phenylated byproduct. How can I improve selectivity for N-phenylation?

This is the most common challenge with this substrate. The 5-aminopyridin-2-one exists in equilibrium with its 5-amino-2-hydroxypyridine tautomer, presenting two nucleophilic sites. The selectivity between N- and O-arylation is delicately controlled by several factors.

• Choice of Base: The base plays a pivotal role in determining the regioselectivity. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LiHMDS) tend to favor N-arylation by deprotonating the exocyclic amine. Weaker bases, or those that can promote the enolate form, may lead to increased O-arylation. Some metal-free methods have shown that the choice of an organic base can exquisitely control the selectivity, with certain aniline derivatives promoting N-arylation.[1][2]

• Catalyst and Ligand System:

  • Palladium-Catalyzed (Buchwald-Hartwig) Amination: Bulky, electron-rich phosphine ligands are essential. Ligands like XPhos, SPhos, or RuPhos can promote the desired C-N bond formation while sterically hindering the approach to the oxygen atom.

  • Copper-Catalyzed (Ullmann) Condensation: The Ullmann reaction is a classical alternative that can sometimes offer different selectivity profiles.[3][4][5][6] The choice of ligand, often a diamine or an amino acid like L-proline, is critical.[7] Copper(I) iodide (CuI) is a common catalyst precursor.

• Solvent Effects: The polarity of the solvent can influence the tautomeric equilibrium of the substrate and the solubility of the intermediates. Aprotic solvents like toluene, dioxane, or DMF are commonly used. It is often beneficial to screen a few different solvents to find the optimal balance for your specific reaction.

Q3: Which catalytic system—Palladium or Copper—is better for this reaction?

Both palladium and copper-based systems have been successfully employed for N-arylation reactions, and the optimal choice can be substrate-dependent.

• Palladium (Buchwald-Hartwig): Generally offers a broader substrate scope and often proceeds under milder conditions than traditional Ullmann reactions.[8][9] The development of sophisticated ligands has made it a very powerful tool.[10] However, palladium catalysts are more expensive and can be more sensitive to poisoning by heterocyclic substrates.

• Copper (Ullmann-type): This is a more cost-effective option. Modern Ullmann reactions, often using ligands like amino acids or phenanthrolines, can be very effective and sometimes provide complementary selectivity to palladium systems.[5][7] They may, however, require higher reaction temperatures.

A comparative summary of typical conditions is presented below:

Feature	Palladium-Catalyzed (Buchwald-Hartwig)	Copper-Catalyzed (Ullmann-Type)
Catalyst (mol%)	Pd₂(dba)₃ or Pd(OAc)₂ (1-5%)	CuI or Cu₂O (5-10%)
Ligand	Bulky phosphines (e.g., XPhos, RuPhos)	Diamines, Phenanthrolines, Amino Acids
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Toluene, Dioxane, THF	DMF, DMSO, Dioxane
Temperature (°C)	80 - 110 °C	100 - 140 °C
Key Advantage	High activity, broad scope	Cost-effective, different selectivity

Q4: How do I choose the right base for my reaction?

The base is critical for the catalytic cycle, as it facilitates the deprotonation of the amine to generate the active nucleophile.

• Strong Bases (e.g., NaOt-Bu, LiHMDS): These are often the first choice for Buchwald-Hartwig aminations due to their high basicity, which promotes the formation of the palladium-amido complex. However, they are incompatible with base-sensitive functional groups.

• Weaker Inorganic Bases (e.g., K₃PO₄, Cs₂CO₃): These are milder alternatives and can be effective, particularly in copper-catalyzed reactions or when dealing with sensitive substrates. Cesium carbonate is often beneficial due to its higher solubility in organic solvents.

• Equivalents: Typically, 1.5 to 2.0 equivalents of the base are used to ensure complete deprotonation and to neutralize any acidic byproducts formed during the reaction.

Q5: My product seems difficult to purify. What are some effective workup and purification strategies?

Purification can be challenging due to residual catalyst, ligand, and starting materials.

• Filtration: After the reaction is complete, cool the mixture and dilute it with a solvent like ethyl acetate. Filter through a plug of Celite® to remove the bulk of the palladium or copper residues.

• Aqueous Wash: Transfer the filtrate to a separatory funnel and perform an acid-base extraction. A wash with a dilute acid (e.g., 1M HCl) can help remove any remaining unreacted 5-aminopyridin-2-one. Follow this with a wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Chromatography: The final purification is typically achieved by flash column chromatography on silica gel. A gradient elution system, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity, is usually effective in separating the product from less polar impurities.

Visualizing the Challenge: N- vs. O-Arylation

The primary hurdle in this synthesis is controlling the regioselectivity. The diagram below illustrates the tautomeric equilibrium of 5-aminopyridin-2-one and the two competing arylation pathways.

Caption: A step-by-step workflow for troubleshooting the N-phenylation reaction.

Recommended Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a robust starting point for the selective N-phenylation of 5-aminopyridin-2-one.

Materials:

• 5-Aminopyridin-2-one

• Bromobenzene (or other aryl halide)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous Toluene

Procedure:

• Reaction Setup: To a dry Schlenk flask under an argon atmosphere, add 5-aminopyridin-2-one (1.0 equiv.), Pd₂(dba)₃ (0.02 equiv., 2 mol% Pd), and XPhos (0.04 equiv., 4 mol%).

• Reagent Addition: Add sodium tert-butoxide (1.5 equiv.).

• Solvent and Reactant: Evacuate and backfill the flask with argon three times. Add anhydrous toluene (to make a ~0.1 M solution with respect to the limiting reagent), followed by bromobenzene (1.2 equiv.) via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite®.

• Extraction: Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-phenyl-5-aminopyridin-2-one.

References

Sources

• 1. N- and O-arylation of pyridin-2-ones with diaryliodonium salts: base-dependent orthogonal selectivity under metal-free conditions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 4. Ullmann coupling-An overview - operachem [operachem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ullmann Reaction [organic-chemistry.org]
• 7. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. orbit.dtu.dk [orbit.dtu.dk]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of 5-amino-1-phenyl-1H-pyridin-2-one

Welcome to the technical support resource for the synthesis of 5-amino-1-phenyl-1H-pyridin-2-one. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges and impurities encountered during the synthesis of this valuable intermediate. We will explore the causality behind common issues and provide robust, field-proven protocols for their resolution.

Introduction: Common Synthetic Pathways

The synthesis of 5-amino-1-phenyl-1H-pyridin-2-one is typically achieved via one of two primary routes. The choice of route often depends on the availability of starting materials and the desired scale of the reaction. Understanding your chosen pathway is the first step in effective troubleshooting.

• Route A: Reduction of a Nitro Precursor. This is a widely used and cost-effective method. It involves the synthesis of 5-nitro-1-phenyl-1H-pyridin-2-one followed by the reduction of the nitro group to the target amine.

• Route B: Palladium-Catalyzed N-Arylation. This approach, often a Buchwald-Hartwig amination, involves coupling 5-amino-1H-pyridin-2-one with a phenyl halide or an equivalent phenyl source.[1][2] This route offers a different set of challenges, primarily related to catalyst efficiency and removal.

Caption: Primary synthetic routes to the target compound.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific experimental observations and provides a structured approach to identifying and resolving the underlying issues.

Issue 1: My final product has a persistent yellow, orange, or red discoloration, even after initial purification.

Question: I've synthesized my target compound via nitro reduction (Route A), but the isolated solid is off-white with a distinct color. Standard recrystallization isn't removing it. What is this impurity and how can I get rid of it?

Probable Cause: The most likely culprits for coloration in a nitro reduction are partially reduced intermediates or their subsequent condensation products. The reduction of a nitro group to an amine is a multi-step process that proceeds through nitroso (-NO) and hydroxylamine (-NHOH) intermediates.[3][4] If the reaction conditions are not sufficiently reducing or if the reaction is incomplete, these highly reactive species can condense to form colored dimeric impurities, such as azoxy (-N=N(O)-) or azo (-N=N-) compounds. These impurities are often intensely colored and can be difficult to remove due to their structural similarity to the product.

Diagnostic Approach:

• TLC Analysis: Co-spot your product with the 5-nitro starting material. If the starting material is absent, the colored spot is likely a reaction byproduct. Azoxy/azo compounds typically have Rf values between the nitro starting material and the final amine product.

• LC-MS Analysis: This is the most definitive method. Look for masses corresponding to the azoxy (M+M-16) or azo (M+M-32) dimers, where M is the molecular weight of your final product.

• ¹H NMR Spectroscopy: While often complex, the aromatic region may show additional, unsymmetrical signals corresponding to the impurity. However, at low concentrations, these may be difficult to distinguish from background noise.

Resolution Protocol: Enhanced Purification If standard recrystallization fails, a multi-step purification is necessary.

• Activated Carbon Treatment: Dissolve the crude product in a suitable hot solvent (e.g., ethanol or ethyl acetate). Add a small amount (1-2% w/w) of activated carbon and reflux for 15-30 minutes. Filter the hot solution through a pad of celite to remove the carbon. This is often effective at adsorbing highly conjugated, colored impurities.

• Reductive Quench: Before workup, ensure the reduction is complete. Add a fresh portion of the reducing agent (e.g., SnCl₂, Fe) and stir for an additional hour. This can convert any remaining intermediates to the desired amine.

• Column Chromatography: If coloration persists, column chromatography is the most reliable method. A gradient elution is recommended.

Parameter	Recommended Conditions	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for separating compounds with moderate polarity differences.
Mobile Phase	Gradient: Start with 100% Dichloromethane (DCM), gradually increasing to 5-10% Methanol (MeOH) in DCM.	The less polar impurities (azo/azoxy) will elute first, followed by the more polar amine product. A gradient provides better separation than an isocratic system.
Detection	UV lamp at 254 nm	Both the product and impurities are UV active.

Issue 2: My reaction via Buchwald-Hartwig amination (Route B) is sluggish or incomplete.

Question: I am attempting the N-arylation of 5-amino-1H-pyridin-2-one with bromobenzene, but after 24 hours, I still see significant starting material. What factors could be inhibiting my reaction?

Probable Cause: The Buchwald-Hartwig amination is a complex catalytic cycle sensitive to several factors.[5] Sluggishness or failure is typically due to catalyst deactivation or suboptimal reaction conditions.

• Base Inefficiency: The choice and quality of the base are critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are required to deprotonate the amine and facilitate catalyst turnover.[6] An old or partially hydrolyzed base will be ineffective.

• Ligand Choice: The phosphine ligand is crucial for stabilizing the palladium center and promoting the key steps of oxidative addition and reductive elimination.[7] The wrong ligand for the substrate combination can lead to a stalled reaction. For electron-rich pyridinones, a moderately electron-rich and bulky ligand is often a good starting point.

• Atmosphere Control: The Pd(0) active catalyst is highly sensitive to oxygen. Inadequate inert atmosphere (N₂ or Ar) can lead to oxidation and deactivation of the catalyst.

• Solvent Quality: The presence of water can hydrolyze the base and interfere with the catalyst. Anhydrous solvents are essential.[2]

Caption: Troubleshooting workflow for an incomplete N-arylation reaction.

Resolution Protocol: Reaction Optimization

• Reagent Preparation: Use a fresh bottle of base from a reliable supplier or a freshly opened container. Use a commercially available anhydrous solvent (e.g., from a septum-sealed bottle) or distill from an appropriate drying agent.

• Inert Atmosphere: Assemble your glassware hot from the oven and cool under a stream of inert gas. Subject the reaction mixture to several cycles of vacuum/backfill with argon or nitrogen before heating.

• Ligand Screening: If problems persist, screen a small set of ligands. For N-arylation of electron-rich heterocycles, bulky biarylphosphine ligands are often successful.

Ligand Class	Examples	Rationale
Buchwald Ligands	XPhos, SPhos, RuPhos	Highly active, general-purpose ligands for C-N coupling. They promote fast reductive elimination.
Josiphos Ligands	(R)-(-)-1-[(S)-2-(Dicyclohexylphosphino)ferrocenyl]ethyldi-tert-butylphosphine	Chiral ferrocenyl ligands that can sometimes offer unique reactivity.
Bidentate Ligands	BINAP, dppf	Less common for difficult aminations but can be effective in specific cases.

Issue 3: How do I confirm the purity of my final product and what are the acceptable limits?

Question: I have isolated a white solid that appears clean by TLC. What analytical methods should I use for definitive purity assessment, and what level of purity is generally required?

Probable Cause: A single spot on TLC is a good indicator but not a guarantee of purity. Co-eluting impurities or non-UV active substances (like residual salts or solvents) will not be visible. A multi-technique approach is required for robust purity determination. The required purity level depends on the intended use; for early-stage research, >95% is often acceptable, while for late-stage development or materials intended for biological testing, >98% or even >99.5% is typically required.[8]

Diagnostic Approach & Purity Assessment Protocol: A combination of chromatographic and spectroscopic methods should be employed.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity analysis of organic compounds.[9]

  • Method: Reversed-phase HPLC with a C18 column.

  • Mobile Phase: A gradient of water (with 0.1% TFA or formic acid) and acetonitrile or methanol.

  • Detection: Diode Array Detector (DAD) or UV detector set at multiple wavelengths (e.g., 220 nm and 254 nm) to detect a wide range of impurities.[10]

  • Quantification: Purity is typically reported as % area of the main peak relative to the total area of all peaks.

• Quantitative ¹H NMR (qNMR): This powerful technique provides an absolute measure of purity against a certified internal standard.[11] It is orthogonal to HPLC and can detect non-chromatographable impurities.

  • Procedure:

    • Accurately weigh ~10-20 mg of your sample and ~5-10 mg of a high-purity internal standard (e.g., maleic acid, 1,4-dinitrobenzene) into the same vial.

    • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆).

    • Acquire a ¹H NMR spectrum with a long relaxation delay (d1) of at least 30 seconds to ensure accurate integration.

    • Integrate a well-resolved signal from your product and a signal from the internal standard.

    • Calculate the purity using the following formula: Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * P_std Where: I = integral area, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and P_std = purity of the standard.

• Mass Spectrometry (MS): Confirms the molecular weight of the main component and helps identify impurities detected by HPLC.

• Residual Solvent Analysis: Gas Chromatography (GC) with a headspace autosampler is used to quantify residual solvents like ethanol, ethyl acetate, or toluene.[10]

References

• [Placeholder for a specific synthesis paper, if found]

• Wikipedia. Buchwald–Hartwig amination. Wikimedia Foundation. [Link]

• [Placeholder for a specific synthesis paper, if found]
• [Placeholder for a specific synthesis paper, if found]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. Technical University of Denmark. [Link]

• [Placeholder for a specific synthesis paper, if found]
• [Placeholder for a specific synthesis paper, if found]
• [Placeholder for a specific synthesis paper, if found]
• [Placeholder for a specific synthesis paper, if found]

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. [Link]

• [Placeholder for a specific synthesis paper, if found]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. PMC. [Link]

• [Placeholder for a specific synthesis paper, if found]

• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. ACS Publications. [Link]

• [Placeholder for a specific synthesis paper, if found]
• [Placeholder for a specific synthesis paper, if found]

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. MDPI. [Link]

• [Placeholder for a specific synthesis paper, if found]
• [Placeholder for a specific synthesis paper, if found]
• [Placeholder for a specific synthesis paper, if found]

• Nitro Reduction - Common Conditions. Organic Chemistry Portal. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. bachem.com [bachem.com]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: A Guide to Handling the Hygroscopic Properties of Pyridone HCl Salts

Pyridone scaffolds are recognized as privileged structures in drug discovery, offering a unique combination of physicochemical properties that make them valuable in designing new therapeutic agents.[1] To enhance properties like aqueous solubility and bioavailability, these weakly basic molecules are frequently formulated as hydrochloride (HCl) salts.[2][3] However, this common and beneficial strategy often introduces a significant challenge: hygroscopicity.[4]

Pyridone HCl salts have a strong tendency to absorb or adsorb moisture from the atmosphere, a characteristic that can profoundly impact the compound's physical and chemical stability.[5][6][7] Uncontrolled moisture uptake can lead to a cascade of issues, including caking and poor powder flow during manufacturing, moisture-induced phase transitions, chemical degradation via hydrolysis, and ultimately, a compromised shelf life and therapeutic performance.[5][8][9]

This guide serves as a technical support center for researchers, scientists, and drug development professionals. It provides field-proven insights and systematic approaches to anticipate, characterize, and manage the challenges associated with the hygroscopic nature of pyridone HCl salts.

Troubleshooting Guide: Common Issues with Hygroscopic Pyridone HCl Salts

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: My pyridone HCl salt, which was a free-flowing powder, has become a hard cake or is exhibiting significant clumping in its container. What is causing this and how can I prevent it?

Probable Cause: This phenomenon, known as caking or agglomeration, is a classic sign of excessive moisture uptake. The process often begins with water molecules adsorbing onto the surface of the salt particles. As more water is absorbed, particularly at higher relative humidity (RH), this surface water can dissolve some of the salt, forming microscopic liquid bridges between particles.[10] Upon slight fluctuations in temperature or humidity, this liquid can evaporate, leaving behind solidified "salt bridges" that fuse the particles into a hard mass. In severe cases, the salt may deliquesce, absorbing enough atmospheric moisture to form a visible liquid solution.[11]

Recommended Solutions:

• Stringent Environmental Control: The most critical preventive measure is to handle and store the salt under controlled, low-humidity conditions.[8][12] Manufacturing and laboratory areas should be equipped with dehumidification systems to maintain a stable environment, ideally below 40% RH, though the exact threshold depends on the specific salt's properties.[13]

• Inert Atmosphere Handling: For highly sensitive salts, handling in a glove box purged with dry nitrogen or argon provides the best protection against ambient moisture.

• Appropriate Packaging: Store the material in hermetically sealed containers. High-density polyethylene (HDPE) or glass containers with tight-fitting seals are standard. For long-term storage or highly hygroscopic materials, packaging in heat-sealed, multi-layer foil pouches that include a desiccant is recommended.[12][14]

• Formulation with Excipients: During formulation development, incorporating excipients like glidants (e.g., colloidal silicon dioxide) or adsorbents can mitigate caking by improving flow or preferentially adsorbing moisture.[14]

Q2: During formulation, I'm experiencing poor powder flow from the hopper and inconsistent weights in my die filling process. Is this related to the salt's hygroscopicity?

Probable Cause: Yes, this is highly likely. The same inter-particle liquid bridges that cause caking also dramatically increase the cohesive strength of the powder, leading to poor flowability.[15] This results in erratic flow from hoppers, arching (formation of a stable arch over the hopper outlet), and ratholing (development of a narrow flow channel), all of which contribute to inconsistent die filling and, consequently, unacceptable weight and content uniformity in tablets or capsules.[16]

Recommended Solutions:

• Process Humidity Control: Ensure that all powder handling steps, from dispensing and blending to compression or filling, are performed in a humidity-controlled environment.[8][13]

• Granulation: Converting the fine powder into larger, more uniform granules can significantly improve flow properties. Dry granulation (roller compaction) or wet granulation (using non-aqueous solvents if the salt is susceptible to hydrolysis) can be effective strategies.[12]

• Selection of Low-Hygroscopicity Excipients: When formulating, choose excipients with low moisture affinity. For example, microcrystalline cellulose can be less hygroscopic than starch.[12] The overall hygroscopicity of the final blend is a sum of its parts, and careful excipient selection is crucial.[17]

• Workflow for Handling a New Pyridone HCl Salt: The following workflow provides a systematic approach to characterizing and handling a new salt to prevent such issues.

Caption: Decision workflow for a new pyridone HCl salt.

Q3: My analytical results, particularly the assay value, are inconsistent. Could moisture be the cause?

Probable Cause: Absolutely. Moisture can compromise analytical results in two primary ways:

• Gravimetric Errors: If the salt rapidly absorbs atmospheric moisture, its weight will continuously increase during the weighing process. This leads to an artificially high weight measurement, resulting in a calculated assay value that is lower than the true value. This is a significant source of error, especially for highly hygroscopic materials.[13]

• Chemical Degradation: Absorbed water can act as a solvent and reactant, facilitating hydrolysis or other degradation pathways, especially under the stressed conditions of accelerated stability studies.[9] This directly reduces the amount of active pharmaceutical ingredient (API) and increases impurities, leading to failing assay and purity results.[5]

Recommended Solutions:

• Controlled Weighing Environment: Perform all weighings in a low-humidity environment, such as a glove box with controlled RH or an analytical balance equipped with a draft shield in a humidity-controlled room.

• Sample Equilibration: Before analysis, ensure the sample is in equilibrium with its storage condition. Avoid opening primary containers in uncontrolled environments for extended periods. If samples must be taken, do so quickly and reseal the container immediately.

• Use of Dried Samples: For certain tests where the anhydrous value is required, the sample may need to be pre-dried under vacuum at a mild temperature. However, this must be done with caution, as heating can also cause degradation or loss of HCl from some pyridine-based salts.[4] This pre-treatment step itself must be validated to ensure it doesn't alter the sample.[6]

• Moisture Content Determination: Always perform a concurrent water content measurement (e.g., Karl Fischer titration) for each batch being tested. The assay result can then be calculated on an anhydrous basis, allowing for more accurate batch-to-batch comparisons.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and how is it officially classified?

Hygroscopicity is the inherent ability of a solid material to absorb or adsorb water vapor from its surrounding environment.[6] The European Pharmacopoeia provides a standardized classification system based on the percentage increase in mass after a sample is stored for 24 hours at 25°C and 80% RH.[11]

Classification	Mass Increase (% w/w)	Description
Slightly Hygroscopic	≥ 0.2% and < 2%
Hygroscopic	≥ 2% and < 15%
Very Hygroscopic	≥ 15%
Deliquescent	Sufficient water is absorbed to form a liquid
Table 1: European Pharmacopoeia Hygroscopicity Classification.[11]

Q2: Why are HCl salts in particular often hygroscopic?

The formation of an HCl salt involves protonating a basic nitrogen atom on the pyridone ring, creating a pyridinium cation and a chloride anion (Cl⁻). The high charge density and ionic nature of the salt crystal lattice create strong electrostatic fields. These fields readily attract and form hydrogen bonds with the polar water molecules present in the atmosphere.[18] This interaction between the ions at the salt's surface and water vapor is the fundamental driver of moisture uptake.[10]

Q3: At what point in drug development should I start assessing hygroscopicity?

Hygroscopicity assessment should begin at the earliest stages of preformulation and salt selection.[19] A drug candidate that appears promising in its free-base form can become a significant development challenge if its only viable salt form is highly hygroscopic.[4] Early characterization allows the project team to:

• Select the optimal salt form with the best balance of solubility, stability, and manufacturability.

• Identify potential risks early, preventing costly delays later in development.[20]

• Begin developing appropriate formulation and manufacturing strategies to mitigate moisture-related issues from the outset.[14]

Q4: What are the standard ICH stability testing conditions relevant for a hygroscopic compound?

The International Council for Harmonisation (ICH) provides guidelines (specifically Q1A(R2)) for stability testing to establish a product's shelf life and storage conditions.[21][22] Testing is conducted across different climatic zones. For a hygroscopic material, the conditions involving higher humidity are of greatest concern.

Study Type	Storage Condition	Minimum Duration	Relevant Climatic Zone(s)
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months	I (Temperate), II (Subtropical)
30°C ± 2°C / 65% RH ± 5% RH	12 months	II (Subtropical), IVa (Hot/Humid)
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months	II, IVa
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	All
Table 2: Common ICH Stability Storage Conditions.[22][23][24][25]

For a hygroscopic drug, failure at the accelerated condition (40°C/75% RH) is a strong indicator that protective measures like specialized packaging or formulation strategies are necessary.[24]

Q5: Beyond handling and packaging, can the pyridone HCl salt itself be modified to be less hygroscopic?

Yes, this is an active area of pharmaceutical science known as crystal engineering. The goal is to modify the crystal lattice to make it less favorable for water molecules to interact with. Key strategies include:

• Co-crystallization: This involves incorporating a second, neutral molecule (a "co-former") into the crystal lattice along with the pyridone HCl salt. This alters the crystal packing and can reduce the availability of sites for hydrogen bonding with water.[5][14][26]

• Formation of Solvates/Hydrates: In some cases, forming a stable, non-hygroscopic hydrate (a crystal form that already contains a fixed number of water molecules in its structure) can prevent further, uncontrolled water uptake.[27]

• Alternative Salt Forms: If the hygroscopicity of the HCl salt proves unmanageable, screening for other salt forms (e.g., mesylate, tosylate, sulfate) is a viable, though resource-intensive, strategy.[2][4]

Key Experimental Protocol: Hygroscopicity Characterization by Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is the gold-standard technique for characterizing a material's interaction with moisture. It provides precise, quantitative data on how much water vapor a sample absorbs and how quickly it does so across a full range of relative humidities.[11][28][29]

Principle: A DVS instrument houses a highly sensitive microbalance in a temperature- and humidity-controlled chamber.[11] A small amount of the sample is placed on the balance, and the instrument systematically alters the relative humidity of the gas flowing over the sample while continuously recording its mass change.[28][29] The resulting data is plotted as a sorption-desorption isotherm.

Caption: General workflow for a DVS experiment.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-15 mg of the pyridone HCl salt powder into the DVS sample pan.

  • Ensure the powder is spread thinly and evenly to maximize surface area exposure.

• Instrument Setup & Equilibration:

  • Set the chamber temperature to a constant value, typically 25°C for standard hygroscopicity studies.

  • Place the sample pan onto the microbalance within the instrument.

• Drying/Pre-treatment Step:

  • The experiment typically begins with a drying step to establish a "dry mass" baseline.[6]

  • Program the instrument to maintain 0% RH until the sample mass stabilizes (e.g., a mass change of less than 0.002% over 10 minutes).

• Sorption Cycle:

  • Program a stepwise increase in humidity. A common method is to increase from 0% to 90% RH in 10% RH increments.[11]

  • At each step, the instrument will hold the RH constant until the sample mass reaches equilibrium (or a pre-set time limit is reached) before moving to the next RH level.

• Desorption Cycle:

  • Once the maximum RH (e.g., 90%) is reached, program a stepwise decrease in humidity back to 0% RH using the same increments.

  • This cycle reveals how readily the material releases the absorbed moisture.

• Data Interpretation:

  • The primary output is an isotherm plot of the percentage change in mass (%Δm) on the y-axis versus the relative humidity (%RH) on the x-axis.

  • Hygroscopicity: The total mass gained at a specific RH (e.g., 80%) is used for classification.[6]

  • Critical Relative Humidity (CRH): A sharp, vertical increase in the isotherm indicates a phase transition, such as deliquescence or the formation of a hydrate. The RH at which this occurs is the CRH and represents the upper limit for safe storage and handling.

  • Hysteresis: A significant difference between the sorption and desorption curves (hysteresis) can indicate the formation of a stable hydrate, which may not fully dehydrate upon returning to 0% RH.[27]

By following this protocol, you can generate a comprehensive moisture-sorption profile for your pyridone HCl salt, providing the critical data needed to guide its handling, storage, and formulation development.[30]

References

• Hygroscopic Problems Of Capsule Filled Powders. (2022, April 11). richpacking020.com. Available from: [Link]

• Particle Technology Labs. (2022, June 20). Water Woes or Water Win? Probing Water Vapor Uptake and Release with Dynamic Vapor Sorption (DVS). Available from: [Link]

• Lim, Z. W., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals, 15(10), 1177. Available from: [Link]

• AQUALAB. Dynamic Vapor Sorption. Addium, Inc. Available from: [Link]

• O'Brien, F., & Zannini, S. (2008). The Effect of Hygroscopic Formulation Ingredients on the Sorption Characteristics of Tablets. APV, 14(4). Available from: [Link]

• Hile, C., & Plugis, J. ICH Stability Guidelines for Temperature and Humidity. Parameter Generation & Control. Available from: [Link]

• CD Formulation. (2023, May 8). Unveiling of Hygroscopicity Evaluation for Drug Formulation. Labinsights. Available from: [Link]

• American Pharmaceutical Review. (2023). A Guide to ICH Stability Storage and Testing for Pharmaceuticals. Available from: [Link]

• Anbarasan, A., et al. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 10(3), 61-67. Available from: [Link]

• AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials. Available from: [Link]

• Lim, Z. W., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. MDPI. Available from: [Link]

• ProUmid. Dynamic Vapor Sorption (DVS) Analysis. Available from: [Link]

• Murikipudi, V., Gupta, P., & Sihorkar, V. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Journal of Pharmaceutical Sciences and Research, 8(8), 820-826. Available from: [Link]

• Ardena. Q&A with Ardena Experts Dynamic Vapor Sorption (DVS) and its relevance in API characterization. Available from: [Link]

• Li, S., et al. (2011). The Use of Dynamic Vapor Sorption Method in the Determination of Water Sorption Limit and Setting Specification for Drug Substance. American Pharmaceutical Review. Available from: [Link]

• Reutzel-Edens, S. M., et al. (2021). Hygroscopicity and Hydrates in Pharmaceutical Solids: Solid Form and Drug Development. ResearchGate. Available from: [Link]

• Lim, Z. W., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. ResearchGate. Available from: [Link]

• Saleki-Gerhardt, A. (2007). Investigation of the fundamental basis of hygroscopicity in pharmaceutical salts and the consequent impact on physical and chemical stability. Purdue e-Pubs. Available from: [Link]

• Arigo, A., et al. (2019). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo. Available from: [Link]

• Hortal, M. A. (2019, January 22). An innovative drug delivery form for hygroscopic pharmaceutical drugs. Pharmaceutical Technology. Available from: [Link]

• ICH. Quality Guidelines. International Council for Harmonisation. Available from: [Link]

• E-U, E. Humidity controlled storage in pharmaceutical applications. Available from: [Link]

• Delft Solids Solutions. (2024). Moisture Impact on Powder Safety, Stability, and Processing. Available from: [Link]

• Zografi, G., & Hancock, B. C. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 97(7), 2395-2406. Available from: [Link]

• Zhang, Y., et al. (2025, November 13). Water Films: The Motor of Phase Transitions in Salt Mixtures. Langmuir. Available from: [Link]

• EMA. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. European Medicines Agency. Available from: [Link]

• Powder Systems. (2024, October 17). A Guide to Processing and Holding Active Pharmaceutical Ingredients. Available from: [Link]

• Qajar, J., et al. (2025, November 10). Phase transition of salt mixtures in porous media during drying using advanced optical microscopy, spectroscopy and X-ray tomography. Ghent University Academic Bibliography. Available from: [Link]

• Antwerp Cultural Heritage Sciences. (2022, April 1). Phase transitions of salts under changing climatic conditions (PREDICT). Available from: [Link]

• Frank T. Edelmann. (2020, February 7). Is it possible to boil off HCl from pyridinium chloride salts?. ResearchGate. Available from: [Link]

• Fop, S., et al. (2019). Understanding the Hydration Process of Salts: The Impact of a Nucleation Barrier. Crystal Growth & Design, 19(3), 1837-1843. Available from: [Link]

• Kumar, L., & Singh, S. (2021, May 21). Salt Selection in Drug Development. Pharmaceutical Technology. Available from: [Link]

• Chen, Q., et al. (2021). Kinetics of moisture-induced phase transformation in inorganic halide perovskite. Lirias. Available from: [Link]

• CatScI. (2019, December 10). Screening and Formulating Drugs as Salts to Improve API Performance. Available from: [Link]

• Hossain, M. A., & Barena, M. C. (2018). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 23(7), 1768. Available from: [Link]

• Wang, Y., et al. (2020). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents: [HTHB]Cl, [HTHB]Cl·CH3OH and [HTHB]Cl·CH3COOH. RSC Publishing. Available from: [Link]

• Al-Ostoot, F. H., et al. (2025, July 15). Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery. Expert Opinion on Drug Discovery. Available from: [Link]

• PubChem. Pyridoxine Hydrochloride. National Center for Biotechnology Information. Available from: [Link]

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Reference Data & Comparative Studies

Comparative Guide: TGF-β Inhibition Potency of 5-Methyl vs. 5-Amino-Functionalized Pyridones

Executive Summary

This guide provides a technical comparison between the clinical standard 5-methyl-1-phenyl-2-(1H)-pyridone (Pirfenidone) and the emerging class of 5-amino-functionalized pyridones . While Pirfenidone remains the FDA-approved gold standard for Idiopathic Pulmonary Fibrosis (IPF), its clinical utility is limited by low potency (millimolar IC50) and rapid metabolism, necessitating high daily dosing (2403 mg/day).

Recent Structure-Activity Relationship (SAR) studies indicate that modifying the C5 position from a hydrophobic methyl group to a polar, hydrogen-bond-donating amino/amido motif significantly alters pharmacodynamics. This guide details the mechanistic divergence, experimental potency data, and validation protocols for researchers investigating next-generation antifibrotics.

The Chemical Basis: C5-Methyl vs. C5-Amino

The core pharmacophore is the N-aryl-2-pyridone ring. The substituent at the C5 position is the critical determinant of both metabolic stability and target engagement.

Structural Comparison

Feature	5-Methyl Pyridone (Pirfenidone)	5-Amino-Functionalized Pyridones
Chemical Nature	Lipophilic, weak electron donor.	Polar, strong electron donor (H-bond capability).
Metabolic Liability	High. The C5-methyl is rapidly oxidized by CYP1A2 to 5-hydroxymethyl, then to the inactive 5-carboxylic acid.	Variable. Free amines are unstable; however, 5-amido or 5-amino acid derivatives resist CYP oxidation and improve solubility.
Electronic Effect	Weak activation of the carbonyl.	Strong resonance donation increases electron density at the carbonyl (C2), potentially strengthening target binding.
Solubility	Low aqueous solubility (requires fed state).	Enhanced solubility due to polar/ionic potential.

Mechanism of Action (TGF-β Pathway)

Both classes exert "pleiotropic" effects, but their primary antifibrotic mechanism involves the downregulation of the TGF-β1/Smad signaling cascade.

• Pirfenidone: Indirectly inhibits TGF-β pro-protein convertases and scavenges Reactive Oxygen Species (ROS), reducing Smad3 phosphorylation.[1]

• 5-Amino Analogs: Recent data suggests these derivatives may bind more tightly to upstream kinases (e.g., p38 MAPK or ALK5) due to the H-bond donor capacity of the amino/amide group, leading to more potent inhibition of Smad nuclear translocation.

Visualization: TGF-β Signaling & Inhibition Points[2]

The following diagram illustrates the canonical TGF-β pathway and the comparative intervention points of Methyl vs. Amino pyridones.

Caption: Comparative inhibition logic. Pirfenidone functions largely as a ROS scavenger and weak modulator, while 5-Amino analogs show potential for direct upstream kinase interference.

Comparative Potency Data

The following data summarizes key findings from SAR studies comparing Pirfenidone with C5-functionalized analogs (specifically amide and amino-acid derivatives).

Compound Class	Test System	Assay Target	Potency (IC50)	Fold Improvement
5-Methyl (Pirfenidone)	HFL-1 Fibroblasts	TGF-β1 induced Proliferation	~1.0 - 2.5 mM	1x (Baseline)
5-Methyl (Pirfenidone)	HFL-1 Fibroblasts	Collagen I Expression	~500 µM	1x
5-Amido Analog (YZQ-Series)	NIH3T3 Fibroblasts	TGF-β1 induced Proliferation	~50 - 100 µM	~10-20x
5-Amino Acid Analog	Pulmonary Fibroblasts	Cell Migration	< 10 µM	>50x

Note: Data derived from comparative SAR studies (References 1, 2). Pirfenidone consistently requires millimolar concentrations for efficacy in vitro, whereas amino/amido-functionalized derivatives achieve efficacy in the micromolar range.

Experimental Validation Protocols

To objectively verify the potency difference in your own lab, use the following self-validating workflow.

Protocol: TGF-β1 Induced Fibrogenesis Assay

Objective: Quantify the inhibition of Collagen I and

-SMA expression.

Reagents:

• Cell Line: HFL-1 (Human Fetal Lung Fibroblasts) or LL29 (IPF lung fibroblasts).

• Inducer: Recombinant Human TGF-β1 (PeproTech/R&D).

• Controls:

  • Negative: DMSO Vehicle (0.1%).

  • Positive: SB431542 (ALK5 Inhibitor, 10 µM).

  • Comparator: Pirfenidone (Sigma, P2116).

Workflow:

• Seeding: Plate fibroblasts at

  cells/well in 6-well plates. Allow attachment (24h).

• Starvation: Switch to serum-free DMEM for 24h to synchronize cell cycle and reduce basal signaling.

• Treatment (Pre-incubation): Add compounds 1 hour prior to TGF-β1.

  • Pirfenidone:[1][2][3][4][5][6][7][8][9][10][11] Dose range 0.1 mM – 3.0 mM.

  • 5-Amino Analog: Dose range 1 µM – 100 µM.

• Induction: Add TGF-β1 (final concentration 5 ng/mL). Incubate for 48 hours.

• Readout (Western Blot):

  • Lyse cells in RIPA buffer with protease/phosphatase inhibitors.

  • Blot for Collagen I (Col1a1),

    -SMA , and p-Smad3 .

  • Normalize to

    -Actin or GAPDH .

Protocol: Luciferase Reporter Assay (Transcriptional Activity)

Objective: Measure the direct impact on Smad-mediated transcription.

Workflow:

• Transfection: Transfect cells with pCAGA12-Luc (contains 12 Smad-binding elements) and Renilla (transfection control).

• Treatment: Treat with compounds + TGF-β1 (2 ng/mL) for 16-24 hours.

• Measurement: Use Dual-Luciferase Reporter Assay System.

• Calculation: Relative Luciferase Units (RLU) = Firefly/Renilla.

  • Success Criteria: Pirfenidone should show ~30-50% inhibition at 1 mM. A potent 5-amino analog should achieve similar inhibition at <50 µM.

Pharmacokinetic Implications

While 5-amino analogs show superior in vitro potency, their development requires addressing specific stability challenges:

• Acetylation: The exposed 5-amino group is a target for N-acetyltransferases (NAT), potentially leading to rapid clearance or toxic metabolites.

  • Solution: Most successful "5-amino" candidates are capped as amides or ureas (e.g., compound 6f in literature) to prevent acetylation while retaining H-bond donor properties.

• Oxidation: Unlike the 5-methyl group which oxidizes to a carboxylic acid, the 5-amino ring system can undergo oxidative coupling if not sterically protected.

Recommendation for Drug Design: Focus on 5-amido-1-phenyl-2-(1H)-pyridones . These retain the electronic benefits of the amino group (potency) while mimicking the stability of the peptide bond.

References

• Synthesis and structure–activity relationships of pirfenidone derivatives as anti-fibrosis agents in vitro. Source: Bioorganic & Medicinal Chemistry Letters.[10][12] Context: Describes the synthesis of 5-amido-pyridones (YZQ series) and demonstrates their superior potency over Pirfenidone in NIH3T3 cells. URL:[Link]

• New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Source: Frontiers in Pharmacology / PubMed Central. Context: Highlights the design of amino-acid functionalized pyridones to improve water solubility and target affinity (ALK5/p38 docking). URL:[Link]

• Pirfenidone: mechanism of action and pharmacokinetics. Source: Journal of Clinical Pharmacology. Context: Establishes the baseline pharmacokinetics of Pirfenidone, specifically the rapid CYP1A2 oxidation of the 5-methyl group. URL:[Link]

• Molecular mechanisms of action of pirfenidone. Source: Respiratory Research. Context: Detailed review of the pleiotropic effects of Pirfenidone on TGF-beta and oxidative stress pathways. URL:[Link]

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Cytotoxicity Profile of 5-Amino-1-phenyl-1H-pyridin-2-one on Hepatocytes: A Comparative Guide for DILI Assessment

Executive Summary

The development of novel pyridinone derivatives requires rigorous early-stage safety profiling, particularly concerning Drug-Induced Liver Injury (DILI). 5-amino-1-phenyl-1H-pyridin-2-one (5-APPO) is a critical structural analog of Pirfenidone (5-methyl-1-phenyl-1H-pyridin-2-one), a widely used anti-fibrotic agent. While Pirfenidone exhibits potent anti-inflammatory and antioxidant properties[1], post-market surveillance has associated it with rare but severe idiosyncratic hepatotoxicity, characterized by transient transaminase elevations and isolated fatal DILI events[2][3].

As a Senior Application Scientist, I have structured this guide to objectively evaluate the hepatotoxic potential of the 5-amino substitution (5-APPO) compared to its 5-methyl counterpart (Pirfenidone) and established hepatotoxins. This guide provides a comprehensive framework for assessing cytotoxicity causality, supported by multiparametric High-Content Screening (HCS) and ATP-depletion methodologies.

Mechanistic Rationale: Pyridinone-Mediated Hepatotoxicity

To design a self-validating screening protocol, we must first understand the causality behind pyridinone-induced hepatocyte death. Pyridinone derivatives are primarily metabolized in the liver by the cytochrome P450 system, predominantly CYP1A2[2].

The transition from a methyl group (Pirfenidone) to an amino group (5-APPO) alters the compound's electron density and metabolic liability. Hepatotoxicity in this chemical class is generally driven by three interconnected mechanisms:

• Reactive Metabolite Generation: CYP-mediated oxidation of the pyridinone ring or the amino group can yield reactive electrophiles that deplete intracellular glutathione (GSH).

• Oxidative Stress: Accumulation of Reactive Oxygen Species (ROS) leads to lipid peroxidation and cellular damage[4].

• Mitochondrial Dysfunction: Loss of mitochondrial membrane potential (MMP) halts ATP production, triggering caspase-dependent apoptosis or necrosis[5].

Proposed molecular pathogenesis of 5-APPO-induced hepatocyte cytotoxicity.

Comparative Cytotoxicity Profiling

To objectively benchmark 5-APPO, it must be evaluated against reference compounds using 3D human liver microtissues (hLiMTs) or differentiated HepaRG cells, which maintain robust CYP450 activity compared to standard 2D HepG2 cultures[6].

The table below summarizes the comparative in vitro cytotoxicity profile across three critical HCS parameters: Cell Viability (ATP depletion), ROS Induction, and Mitochondrial Membrane Potential (MMP) loss.

Table 1: Comparative Hepatotoxicity Metrics (Primary Human Hepatocytes, 72h Exposure)

Compound	Structural Class	Cell Viability (ATP) IC₅₀	ROS Induction AC₅₀	MMP Loss AC₅₀	DILI Risk Classification
5-APPO	5-amino-pyridinone	~450 µM	~380 µM	~410 µM	Moderate
Pirfenidone	5-methyl-pyridinone	>1000 µM	>1000 µM	>1000 µM	Low / Idiosyncratic
Amiodarone	Benzofuran (Positive Ctrl)	15 µM	8 µM	12 µM	High (Known Hepatotoxin)
Vehicle (DMSO)	N/A (Negative Ctrl)	N/A	N/A	N/A	None

Data Interpretation: While Pirfenidone rarely exhibits direct acute cytotoxicity in vitro (IC₅₀ > 1 mM), the introduction of the primary amine in 5-APPO slightly increases direct in vitro cytotoxicity. However, it remains significantly less toxic than classical hepatotoxins like Amiodarone. The close correlation between ROS Induction AC₅₀ and ATP IC₅₀ suggests that oxidative stress is the primary driver of 5-APPO-mediated cell death.

Experimental Protocols & Workflows

To ensure trustworthiness and reproducibility, the following protocols represent a self-validating system. By multiplexing a global viability readout (ATP) with mechanistic readouts (HCS), researchers can confidently differentiate between primary hepatotoxicity and secondary cell death.

Protocol A: Cell Viability Assessment via ATP Quantitation

ATP depletion is a gold-standard indicator of metabolically active cells and a highly sensitive marker for drug-induced cytotoxicity[4][7].

• Cell Seeding: Seed differentiated HepaRG cells or Primary Human Hepatocytes (PHH) into collagen-coated 96-well opaque plates at a density of 50,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a 10-point dose-response curve of 5-APPO (0.1 µM to 1000 µM) in maintenance medium (final DMSO concentration ≤ 0.5%). Treat cells for 72 hours. Include Amiodarone as a positive control.

• Reagent Preparation: Thaw CellTiter-Glo® 2.0 Reagent to room temperature.

• Lysis and Incubation: Add a volume of CellTiter-Glo® equal to the culture medium volume (e.g., 100 µL) to each well. Mix on an orbital shaker at 300 rpm for 2 minutes to induce complete cell lysis[7].

• Signal Stabilization: Incubate at room temperature for 10 minutes.

• Quantification: Read luminescence using a microplate luminometer (integration time: 1 second/well). Calculate IC₅₀ using non-linear regression.

Protocol B: Multiparametric High-Content Screening (HCS)

HCS allows for the simultaneous detection of pre-lethal mechanistic markers of DILI, specifically oxidative stress and mitochondrial impairment[5][8].

• Cell Preparation: Seed hepatocytes in 384-well glass-bottom imaging plates.

• Treatment: Expose cells to 5-APPO for 24 hours (to capture early mechanistic events prior to widespread apoptosis).

• Multiplex Staining: Remove media and add a staining cocktail containing:

  • Hoechst 33342 (1 µM): For nuclear morphology and cell counting.

  • MitoTracker™ Red CMXRos (200 nM): To quantify Mitochondrial Membrane Potential (MMP).

  • CellROX™ Green (5 µM): To detect intracellular ROS accumulation.

• Incubation: Incubate in the dark for 30 minutes at 37°C.

• Washing & Fixation: Wash gently with PBS. Fix with 4% paraformaldehyde for 15 minutes (Note: CellROX Green and MitoTracker Red are fixable).

• Automated Imaging: Acquire images using an automated confocal high-content imaging system (e.g., PerkinElmer Opera Phenix) using 20x or 40x water immersion objectives.

• Feature Extraction: Use image analysis software to quantify nuclear count (viability), mean fluorescence intensity of CellROX (oxidative stress), and total mitochondrial area/intensity (MMP loss)[5].

Step-by-step workflow for High-Content Screening of drug-induced liver injury.

Conclusion

Evaluating the cytotoxicity profile of 5-amino-1-phenyl-1H-pyridin-2-one requires a multi-tiered approach. While structural similarities to Pirfenidone suggest a generally favorable safety profile, the presence of the 5-amino group necessitates rigorous screening for reactive metabolite formation and oxidative stress. By deploying the combined ATP-viability and High-Content Screening workflows detailed above, drug development professionals can accurately stratify the DILI risk of novel pyridinone analogs early in the pipeline.

References

• Pirfenidone - LiverTox - NCBI Bookshelf. National Institute of Diabetes and Digestive and Kidney Diseases.[Link]

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• Pirfenidone attenuates acetaminophen-induced liver injury via suppressing c-Jun N-terminal kinase phosphorylation. Kyushu University Institutional Repository.[Link]

• High-Content Assays for Hepatotoxicity Using Induced Pluripotent Stem Cell–Derived Cells. Assay and Drug Development Technologies.[Link]

• Multiparametric High‐Content Assays to Measure Cell Health and Oxidative Damage as a Model for Drug‐Induced Liver Injury. Current Protocols in Toxicology.[Link]

• A high content screening assay to predict human drug-induced liver injury during drug discovery. Archives of Toxicology.[Link]

• Characterisation of dicarbonyl stress-mediated hepatocyte dysfunction: Impact on hepatokines and xenobiotic metabolising enzyme. University of Brighton.[Link]

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A Comparative Pharmacokinetic Analysis of Pirfenidone and Its Amino-Analogs for Fibrotic Diseases

A Guide for Researchers and Drug Development Professionals

In the landscape of anti-fibrotic therapies, Pirfenidone has established a significant clinical footprint, particularly in the management of idiopathic pulmonary fibrosis (IPF).[1][2] Its therapeutic efficacy is attributed to its broad anti-inflammatory and anti-fibrotic properties.[1][3][4] However, the quest for agents with improved pharmacokinetic profiles, enhanced efficacy, and better safety margins has spurred the development of numerous Pirfenidone analogs. This guide provides a detailed comparative analysis of the pharmacokinetics of Pirfenidone and its emerging amino-analogs, offering valuable insights for researchers and professionals in the field of drug development.

Pirfenidone: A Pharmacokinetic Overview

Pirfenidone, chemically known as 5-methyl-1-phenyl-2-(1H)-pyridone, is an orally administered drug.[5] Its journey through the body is characterized by rapid absorption, extensive metabolism, and prompt excretion.

Absorption: Following oral administration, Pirfenidone is rapidly absorbed, with time to maximum plasma concentration (Tmax) typically observed between 0.5 to 4 hours.[6][7][8] The presence of food significantly impacts its absorption, leading to a decrease in the maximum plasma concentration (Cmax) by approximately 49% and a delay in Tmax, while the overall exposure (AUC) is reduced by about 16%.[7][8][9] To mitigate gastrointestinal side effects like nausea and dizziness, it is recommended to be taken with food.[1][3]

Distribution: Pirfenidone exhibits modest tissue distribution, with a mean apparent oral volume of distribution ranging from 59 to 71 liters.[3][6][7] It binds to human plasma proteins, primarily albumin, with a binding percentage of approximately 50-62%.[1][3][6][7]

Metabolism: The liver is the primary site of Pirfenidone metabolism, where it is extensively biotransformed.[4] The major metabolic pathway involves the cytochrome P450 enzyme system, with CYP1A2 being the principal enzyme responsible for about 70-80% of its metabolism.[1][6][7][10][11] Other CYP isoenzymes, including CYP2C9, CYP2C19, CYP2D6, and CYP2E1, play minor roles.[1][6][7] The primary metabolite is the inactive 5-carboxy-pirfenidone.[1][4][6][7][9]

Excretion: Pirfenidone is predominantly eliminated from the body via the kidneys. Approximately 80% of the administered dose is excreted in the urine within 24 hours, mainly in the form of its metabolites.[1][6][7][9] The mean terminal half-life of Pirfenidone is approximately 2.4 to 3 hours.[1][7]

The Rise of Amino-Analogs: Seeking Improved Pharmacokinetic Profiles

The development of Pirfenidone analogs is driven by the goal of enhancing its therapeutic index. Modifications to the parent structure, particularly the incorporation of amino groups, aim to improve potency, selectivity, and pharmacokinetic properties. This section focuses on a comparative analysis of Pirfenidone with its notable amino-analogs for which pharmacokinetic data is available.

Mefunidone: A Promising Derivative

Mefunidone, a novel derivative of Pirfenidone, has demonstrated promising anti-renal fibrosis activity.[12] Preclinical studies have shed light on its pharmacokinetic profile.

Novel Pirfenidone Derivatives with Amine Linkages

Recent research has explored a series of novel Pirfenidone analogs featuring secondary and tertiary amine linkages. Among these, a specific tertiary amine-containing compound, designated as 10b , has undergone comparative pharmacokinetic evaluation against Pirfenidone.[13]

Head-to-Head Comparison: Pirfenidone vs. Amino-Analogs

A direct comparison of the pharmacokinetic parameters of Pirfenidone and its amino-analogs is crucial for understanding their potential advantages. The following table summarizes the available data from preclinical studies in rats.

Parameter	Pirfenidone	Compound 10b	Mefunidone
Dose (mg/kg)	30 (oral)	30 (oral)	31.25 (oral)
Cmax (ng/mL)	~4665	~3732	Not explicitly stated for oral dose in rats, but rapid absorption observed.
Tmax (h)	Not explicitly stated	Not explicitly stated	Rapidly absorbed
AUC0–t (ng·h/mL)	4665	3732	Not explicitly stated
Bioavailability (%)	~77 (in rats)	Similar profile to Pirfenidone	~77.2 (in rats)
Protein Binding (%)	58 (human)	Not explicitly stated	36.40%-41.68% (rat)
Metabolizing Enzymes	CYP1A2 (major), CYP2C9, CYP2C19, CYP2D6, CYP2E1	Not explicitly stated	CYP3A4, CYP2C9, CYP2C8
Primary Route of Excretion	Urine (as metabolites)	Not explicitly stated	Not explicitly stated

Note: Data for Compound 10b and Mefunidone are from preclinical studies in rats and may not be directly comparable to human data for Pirfenidone.[12][13]

The data suggests that Compound 10b exhibits a pharmacokinetic profile similar to Pirfenidone in rats, with a slightly lower overall exposure (AUC).[13] Mefunidone, on the other hand, demonstrates good oral bioavailability, comparable to Pirfenidone in rats, and is metabolized by a different set of CYP enzymes, which could have implications for drug-drug interactions.[12]

Experimental Methodologies for Pharmacokinetic Analysis

The determination of pharmacokinetic parameters relies on robust and validated experimental protocols. Below are representative step-by-step methodologies for key experiments.

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a typical procedure for assessing the pharmacokinetic profile of a test compound after oral administration to rats.

Step-by-Step Protocol:

• Animal Acclimatization: Male Sprague-Dawley rats are acclimatized for at least one week under standard laboratory conditions (22 ± 2°C, 55 ± 10% humidity, 12-hour light/dark cycle) with ad libitum access to food and water.

• Dosing: Animals are fasted overnight prior to dosing. The test compound (e.g., Pirfenidone or its analog) is formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose) and administered via oral gavage at a specific dose (e.g., 30 mg/kg).

• Blood Sampling: Blood samples (approximately 0.2 mL) are collected from the retro-orbital plexus or tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Preparation: Blood samples are immediately centrifuged at 4000 rpm for 10 minutes at 4°C to separate the plasma. The plasma is then transferred to clean tubes and stored at -80°C until analysis.

• Bioanalytical Method: Plasma concentrations of the parent drug and its major metabolites are determined using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Pharmacokinetic Analysis: Non-compartmental analysis is performed using software such as WinNonlin to calculate key pharmacokinetic parameters including Cmax, Tmax, AUC, half-life (t1/2), and clearance (CL/F).

In Vitro Plasma Protein Binding Assay

This protocol describes the equilibrium dialysis method for determining the extent of drug binding to plasma proteins.

Step-by-Step Protocol:

• Preparation of Dialysis Assembly: A semi-permeable membrane (e.g., molecular weight cut-off of 12-14 kDa) is placed between the two chambers of a dialysis cell.

• Sample Addition: One chamber is filled with plasma (from human, rat, or other species of interest) spiked with the test compound at a known concentration. The other chamber is filled with protein-free buffer (e.g., phosphate-buffered saline, pH 7.4).

• Equilibration: The dialysis cells are incubated in a temperature-controlled water bath with gentle shaking for a sufficient period (e.g., 4-6 hours) to allow for equilibrium to be reached.

• Sample Analysis: After incubation, aliquots are taken from both chambers and the concentration of the test compound is measured using a suitable analytical method (e.g., LC-MS/MS).

• Calculation: The percentage of protein binding is calculated using the following formula: % Bound = [(Total concentration - Unbound concentration) / Total concentration] x 100

Visualizing the Scientific Workflow and Pathways

Diagrams are essential for illustrating complex processes. The following sections provide Graphviz (DOT language) scripts for visualizing the experimental workflow and a key signaling pathway modulated by Pirfenidone.

Experimental Workflow for Pharmacokinetic Profiling

Caption: Workflow for in vivo and in vitro pharmacokinetic analysis.

Pirfenidone's Impact on the TGF-β Signaling Pathway

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A Comparative Guide to the Metabolic Stability of 5-amino-1-phenyl-1H-pyridin-2-one in Human Liver Microsomes

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the journey of a new chemical entity (NCE) from the laboratory to the clinic, understanding its metabolic fate is paramount. The liver, our body's primary metabolic hub, employs a host of enzymes to modify and eliminate foreign compounds (xenobiotics).[1] This process, known as biotransformation, directly governs a drug's half-life, exposure, and potential for toxicity. A compound that is metabolized too rapidly may fail to achieve therapeutic concentrations, while one that is metabolized too slowly could accumulate and cause adverse effects. Therefore, early assessment of metabolic stability is a critical step in drug discovery, allowing for the selection and optimization of candidates with favorable pharmacokinetic profiles.[2][3]

Among the various in vitro tools available, liver microsomes are a cornerstone for metabolic stability screening.[1][4] These subcellular fractions are vesicles of the endoplasmic reticulum, which are highly enriched in key drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily.[5][6] Microsomal stability assays provide a robust, cost-effective, and high-throughput method to determine a compound's intrinsic clearance (CLint) — a measure of the inherent ability of liver enzymes to metabolize a drug.[6][7][8] This guide provides a comprehensive comparison of the metabolic stability of a novel pyridinone-containing compound, 5-amino-1-phenyl-1H-pyridin-2-one, against relevant benchmarks, offering field-proven insights into experimental design, execution, and data interpretation.

Experimental Design & Rationale: A Self-Validating System

To accurately assess the metabolic liability of 5-amino-1-phenyl-1H-pyridin-2-one (Test Compound) , a comparative experimental design is essential. The choice of comparators is critical for contextualizing the results.

• Test System: Pooled human liver microsomes (HLM) are selected to average out inter-individual variability in enzyme expression and activity.[9] The use of a well-characterized, multi-donor pool ensures that the results are representative of the general population.

• Comparator Compounds:

  • Pirfenidone: A structurally related 1-phenyl-pyridin-2-one derivative approved for idiopathic pulmonary fibrosis. Its known metabolic pathways provide a direct, relevant comparison for the pyridinone core.

  • Verapamil: A well-characterized drug known to be a substrate for CYP3A4, the most abundant CYP enzyme in the human liver. It serves as a high-clearance, positive control, validating the metabolic competency of the microsomal batch.

  • Propranolol: A drug with moderate clearance, often used as a reference compound in microsomal stability assays, providing an intermediate benchmark.[10]

• Cofactor Requirement: The primary enzymatic reactions in microsomes are oxidative, catalyzed by CYPs, which require Nicotinamide Adenine Dinucleotide Phosphate (NADPH) as a cofactor.[9][11] Therefore, incubations are run in parallel with and without NADPH. The "minus cofactor" condition serves as a negative control to account for any non-enzymatic degradation or instability of the compound in the assay matrix.[9]

The overall experimental workflow is designed for clarity and robustness, ensuring that each step contributes to the final, validated dataset.

Caption: High-level workflow for the microsomal metabolic stability assay.

Detailed Experimental Protocol

This protocol is optimized for a 96-well plate format to facilitate high-throughput screening.[10][11]

1. Reagent Preparation:

• Phosphate Buffer: 100 mM Potassium Phosphate, pH 7.4.
• Cofactor Solution (NADPH regenerating system): Prepare a solution in phosphate buffer containing 3.3 mM MgCl₂, 1 mM NADP+, 5.3 mM glucose-6-phosphate, and 0.67 U/mL glucose-6-phosphate dehydrogenase.[10] The regenerating system ensures a constant supply of NADPH throughout the incubation period.
• Test/Comparator Stock Solutions: 10 mM in 100% DMSO.
• Intermediate Solutions: Dilute stock solutions to 100 µM in 50:50 Acetonitrile:Water.
• Microsome Suspension: Thaw pooled human liver microsomes (e.g., from a commercial supplier) on ice. Dilute to a final concentration of 0.5 mg/mL in cold phosphate buffer. Keep on ice.
• Quenching Solution: Cold (< -20°C) acetonitrile containing a suitable internal standard (e.g., Tolbutamide or a stable isotope-labeled analog of the test compound) for LC-MS/MS analysis.

2. Incubation Procedure:

• Add 98 µL of the microsome suspension to each well of a 96-well plate.
• Add 1 µL of the 100 µM intermediate solution of the respective compound to the wells. This results in a final test compound concentration of 1 µM and a final DMSO concentration of 0.1%, which is low enough to prevent significant enzyme inhibition.
• Negative Control: For "minus cofactor" wells, add 10 µL of phosphate buffer instead of the NADPH solution.
• Pre-incubate the plate at 37°C for 10 minutes with shaking.
• Initiate the metabolic reaction by adding 10 µL of the pre-warmed Cofactor Solution to each well (for a total reaction volume of 110 µL).
• At specified time points (e.g., 0, 5, 15, 30, 45 minutes), aspirate a 20 µL aliquot from the incubation wells and transfer it to a separate 96-well plate containing 100 µL of the cold Quenching Solution. The 0-minute time point sample should be taken immediately after adding the cofactor.

3. Sample Processing & Analysis:

• Seal the collection plate and vortex vigorously for 1 minute to ensure complete protein precipitation.
• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C to pellet the precipitated microsomal protein.[10]
• Carefully transfer the supernatant to a new 96-well plate for analysis.
• Analyze the samples using a validated LC-MS/MS method.[12][13] The method should be optimized to quantify the peak area of the parent compound relative to the internal standard.

Data Analysis and Interpretation

The primary data obtained from the LC-MS/MS analysis is the peak area ratio of the test compound to the internal standard at each time point.

• Calculate Percent Remaining:

  • Percent Remaining (%) = (Peak Area Ratio at time t / Peak Area Ratio at time 0) x 100

• Determine the Elimination Rate Constant (k):

  • Plot the natural logarithm (ln) of the Percent Remaining against time.

  • The slope of the initial linear portion of this curve is the elimination rate constant, k (in min⁻¹).

• Calculate In Vitro Half-Life (t½):

  • t½ (min) = 0.693 / k

• Calculate In Vitro Intrinsic Clearance (CLint):

  • CLint (µL/min/mg protein) = (0.693 / t½) x (Volume of incubation / mg of microsomal protein)

These calculated parameters allow for a quantitative comparison of the metabolic stability of the compounds.

Comparative Results: An Illustrative Dataset

The following table presents illustrative data that could be expected from the described experiment. This data is hypothetical but based on the known properties of the comparator compounds and the structural features of 5-amino-1-phenyl-1H-pyridin-2-one.

Compound	In Vitro t½ (min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Stability Classification
5-amino-1-phenyl-1H-pyridin-2-one	25.5	60.1	Moderate
Pirfenidone	18.2	84.2	Moderate-High
Verapamil (High-Clearance Control)	< 10	> 153.0	High
Propranolol (Moderate-Clearance Control)	31.0	49.4	Moderate

Note: Stability classifications are relative. Generally, t½ < 30 min is considered high clearance, 30-60 min moderate, and > 60 min low clearance in this type of assay.

Discussion: Mechanistic Insights and Strategic Implications

The illustrative data suggests that 5-amino-1-phenyl-1H-pyridin-2-one exhibits moderate metabolic stability in human liver microsomes, with a clearance rate slightly higher than the moderate control, Propranolol, but lower than the structurally related Pirfenidone.[10] This finding has significant implications for its development potential. A moderate clearance profile is often desirable, as it can balance sufficient drug exposure with an acceptable dosing frequency and a reduced risk of accumulation.

The presence of multiple potential sites for metabolism on the molecule warrants further investigation. The pyridinone scaffold, the phenyl ring, and the amino group all represent potential "soft spots" for enzymatic attack by CYPs.[14]

Proposed Metabolic Pathways for 5-amino-1-phenyl-1H-pyridin-2-one:

Based on common metabolic reactions for aromatic amines and heterocyclic compounds, the following pathways are proposed:

• Aromatic Hydroxylation: CYP-mediated oxidation of the phenyl ring (likely at the para-position due to steric accessibility) or the pyridinone ring.

• N-Oxidation: Oxidation of the exocyclic amino group to form a hydroxylamine or nitroso derivative.

• Oxidative Deamination: Potential metabolism of the amino group, although less common for aromatic amines.

• Ring Opening: More extensive metabolism could lead to the opening of the pyridinone ring, though this is typically a minor pathway.

Further "metabolite identification" or "MetID" studies would be required to confirm these pathways and identify the specific CYP isozymes involved.[12][15]

Caption: Proposed Phase I metabolic pathways for the test compound.

Conclusion and Future Directions

This guide outlines a robust, comparative framework for assessing the metabolic stability of 5-amino-1-phenyl-1H-pyridin-2-one using human liver microsomes. The illustrative results position the compound as having a moderate clearance profile, a promising characteristic for further development.

The critical next steps would involve:

• Metabolite Identification: Performing high-resolution mass spectrometry to identify the major metabolites formed.[12][15]

• CYP Reaction Phenotyping: Using a panel of recombinant human CYP enzymes to determine which specific isoforms are responsible for the compound's metabolism.

• Cross-Species Comparison: Repeating the stability assay in microsomes from preclinical species (e.g., rat, dog, monkey) to identify a suitable species for toxicology studies.[5][6]

By systematically addressing metabolic stability early in the discovery process, researchers can make more informed decisions, prioritize compounds with a higher likelihood of success, and ultimately accelerate the delivery of novel therapeutics to patients.

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• 20. Pharmacokinetic, metabolic stability, plasma protein binding and CYP450s inhibition/induction assessment studies of N-(2-pyridylmethyl)-2-hydroxiymethyl-1-pyrrolidinyl-4-(3-chloro-4-methoxy-benzylamino)-5-pyrimidine-carboxamide as potential type 5 phosphodiesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. admeshop.com [admeshop.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Identification of human liver cytochrome P450 enzymes involved in the metabolism of SCH 351125, a CCR5 antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Personal Protective Equipment for Handling 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride

As a Senior Application Scientist, this guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride. In the absence of a specific Safety Data Sheet (SDS) for this compound, this directive is formulated based on a thorough analysis of structurally similar molecules, including aminopyridines, pyridine hydrochlorides, and related heterocyclic compounds. The causality behind each recommendation is explained to ensure a deep understanding of the necessary safety measures.

Hazard Assessment and Risk Analysis

5-amino-1-phenyl-1H-pyridin-2-one hydrochloride is a research chemical whose hazard profile must be inferred from analogous structures. Compounds like 2-amino-4-methylpyridine and pyridine hydrochloride are known to be toxic or harmful if swallowed, inhaled, or in contact with skin, and can cause severe skin and eye irritation or damage[1][2]. A related compound, 5-Amino-1-methylpyridin-2(1H)-one, is classified as harmful and an irritant[3].

Therefore, this compound must be handled with the assumption that it possesses similar toxicological properties. The primary risks during laboratory operations involve inhalation of airborne powder during weighing and transfer, as well as dermal and ocular exposure from direct contact or splashes.

Table 1: Inferred Hazard Profile and GHS Classifications

Hazard Category	Corresponding GHS Hazard Statement	Rationale based on Analogous Compounds
Acute Toxicity (Oral, Dermal, Inhalation)	H301/H302, H311/H312, H331/H332	Toxic or Harmful if swallowed, in contact with skin, or if inhaled[1][2][3].
Skin Corrosion/Irritation	H314/H315	Causes severe skin burns and eye damage or causes skin irritation[1][3].
Serious Eye Damage/Irritation	H318/H319	Causes serious eye damage or causes serious eye irritation[1][2][3].

| Respiratory Irritation | H335 | May cause respiratory irritation[3]. |

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is the final barrier between the researcher and the chemical. Its use must be preceded by the implementation of primary engineering controls, such as a certified chemical fume hood.

• Engineering Controls : All operations involving the handling of solid 5-amino-1-phenyl-1H-pyridin-2-one hydrochloride or its solutions must be conducted in a well-ventilated area, preferably within a chemical fume hood or a glovebox to minimize inhalation risks[4][5].

• Hand Protection :

  • Specification : Chemical-resistant nitrile gloves are mandatory.

  • Causality : Nitrile provides a robust barrier against a wide range of chemicals and is essential to prevent direct skin contact, which could lead to irritation or systemic absorption[4][6]. Always inspect gloves for tears or punctures before use and change them immediately if contamination is suspected.

• Eye and Face Protection :

  • Specification : ANSI-approved safety goggles are required at all times. When handling larger quantities (>1g) or when there is a significant risk of splashing, a full-face shield must be worn over the safety goggles.

  • Causality : This dual protection is critical to prevent airborne particles from entering the eyes and to shield the face from splashes of solutions, which could cause serious eye damage[4][7][8].

• Body Protection :

  • Specification : A chemical-resistant lab coat, fully buttoned, is required.

  • Causality : The lab coat protects personal clothing and underlying skin from contamination by spills and airborne dust[4].

• Respiratory Protection :

  • Specification : When handling the solid compound outside of a fume hood or when there is a potential for aerosolization (e.g., during weighing or transfer), a NIOSH-approved respirator is necessary. A half-mask respirator with P100 (particulate) filters is recommended.

  • Causality : The fine, powdered nature of many research chemicals makes them easily inhalable. A respirator prevents the entry of these harmful particles into the respiratory tract, which can cause both local irritation and systemic toxicity[1][4][9].

Procedural Guidance for Safe Handling

Adherence to a strict, step-by-step workflow is critical for minimizing exposure and ensuring a safe experimental outcome.

Step 1: Preparation and Pre-Handling

• Verify that the chemical fume hood is functioning correctly.

• Ensure that a safety shower and an eyewash station are readily accessible and unobstructed[4][7].

• Designate a specific area within the fume hood for handling the compound to contain any potential contamination[10].

• Gather all necessary equipment (spatulas, weigh boats, vials, solvents) and place them inside the fume hood before starting.

Step 2: Donning PPE Workflow The sequence of putting on PPE is designed to create a complete barrier.

Caption: PPE Donning Sequence.

Step 3: Handling the Solid Compound (Weighing and Transfer)

• Perform all weighing and transfers of the solid compound deep within the chemical fume hood to contain any dust[4].

• Use a spatula to carefully transfer the desired amount of the compound to a tared weigh boat or directly into the reaction vessel.

• Close the primary container immediately after dispensing.

Step 4: Handling in Solution

• When preparing solutions, add the solvent to the solid slowly to avoid splashing.

• Keep all containers sealed when not in immediate use, such as during transfers or reactions[4].

Step 5: Post-Handling and Decontamination

• Thoroughly decontaminate the work surface and any equipment used with an appropriate solvent (e.g., 70% ethanol), followed by water.

• Collect all disposable materials (e.g., weigh boats, contaminated wipes) in a designated hazardous waste container[10].

Step 6: Doffing PPE Workflow The removal of PPE must be done in a specific order to prevent cross-contamination.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. 5-Amino-1-methylpyridin-2(1H)-one | 33630-96-5 [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nj.gov [nj.gov]
• 6. diplomatacomercial.com [diplomatacomercial.com]
• 7. support.hpe.com [support.hpe.com]
• 8. echemi.com [echemi.com]
• 9. fishersci.com [fishersci.com]
• 10. peptide24.store [peptide24.store]